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  • Product: 5-Ethyl-3-methylene-dihydro-furan-2-one
  • CAS: 82112-60-5

Core Science & Biosynthesis

Foundational

5-Ethyl-3-methylene-dihydro-furan-2-one chemical structure

An In-depth Technical Guide to 5-Ethyl-3-methylene-dihydro-furan-2-one: Synthesis, Characterization, and Therapeutic Potential Abstract This technical guide provides a comprehensive overview of 5-Ethyl-3-methylene-dihydr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 5-Ethyl-3-methylene-dihydro-furan-2-one: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of 5-Ethyl-3-methylene-dihydro-furan-2-one, a member of the α-methylene-γ-butyrolactone class of compounds. While direct literature on this specific derivative is sparse, this document synthesizes information from foundational knowledge of the parent scaffold to offer a scientifically grounded perspective for researchers, chemists, and drug development professionals. The guide covers the molecule's structural elucidation, proposed synthetic pathways, expected spectroscopic signatures, and a discussion of its potential biological activities and applications, drawing parallels with well-studied analogs. The α-methylene-γ-butyrolactone moiety is a key pharmacophore in numerous natural products, exhibiting a wide range of biological effects, including cytotoxic, anti-inflammatory, and antimicrobial properties, making 5-Ethyl-3-methylene-dihydro-furan-2-one a molecule of significant interest for therapeutic development.

Introduction and Molecular Overview

5-Ethyl-3-methylene-dihydro-furan-2-one belongs to the α,β-unsaturated γ-lactone family, commonly known as the α-methylene-γ-butyrolactones. This structural motif is a cornerstone of many biologically active natural products, particularly sesquiterpene lactones.[1] The key features of the molecule are a five-membered lactone ring (γ-butyrolactone), an exocyclic methylene group at the α-position relative to the carbonyl, and an ethyl substituent at the γ-position (C5).

The exocyclic α-methylene group conjugated with the lactone carbonyl forms a reactive Michael acceptor system. This electrophilic nature is widely considered to be the basis for the biological activity of this class of compounds, enabling covalent modification of biological nucleophiles, such as cysteine residues in proteins.[2] This mechanism underpins the potential for these molecules to act as enzyme inhibitors and modulators of signaling pathways.[2]

Molecular Structure:

  • IUPAC Name: 5-Ethyl-3-methylideneoxolan-2-one

  • Molecular Formula: C₇H₁₀O₂

  • Molecular Weight: 126.15 g/mol

  • Core Scaffold: α-Methylene-γ-butyrolactone[3]

Proposed Synthetic Strategies

The synthesis of α-methylene-γ-butyrolactones is a well-established field in organic chemistry. While a specific, optimized synthesis for the 5-ethyl derivative is not prominently documented, established methodologies for the parent scaffold can be readily adapted. The primary challenge lies in the introduction of the α-methylene group onto a pre-existing γ-butyrolactone core.

General Synthetic Approach: Formylation and Elimination

A robust and frequently cited method involves the formylation of the α-carbon of a γ-lactone, followed by condensation with formaldehyde.[4] This two-step process offers a reliable route to the target structure.

Step 1: Synthesis of the γ-Ethyl-γ-butyrolactone Precursor

The synthesis begins with the creation of the 5-ethyl-dihydro-furan-2(3H)-one precursor. This can be achieved through various lactonization strategies, for instance, from a corresponding 4-hydroxyhexanoic acid derivative.

Step 2: α-Methylenation

With the precursor in hand, the introduction of the methylene group can proceed. A common pathway involves the following:

  • α-Formylation: The lactone is treated with a base (e.g., sodium ethoxide) and a formylating agent (e.g., ethyl formate) to generate an α-formyl lactone sodium salt.

  • Reaction with Formaldehyde: The resulting intermediate is then reacted with formaldehyde (often introduced as paraformaldehyde) in a suitable solvent like tetrahydrofuran (THF). This leads to an aldol-type condensation followed by elimination to yield the desired α-methylene-γ-butyrolactone.[4]

The diagram below illustrates this generalized workflow.

G cluster_0 Synthesis Workflow start 5-Ethyl-dihydro-furan-2(3H)-one (Precursor) step1 1. Base (e.g., NaOEt) 2. Ethyl Formate start->step1 α-Formylation intermediate α-Formyl Lactone Intermediate (Sodium Salt) step1->intermediate step2 Paraformaldehyde in THF intermediate->step2 Condensation/ Elimination product 5-Ethyl-3-methylene-dihydro-furan-2-one step2->product

Caption: Generalized workflow for the synthesis of 5-Ethyl-3-methylene-dihydro-furan-2-one.

Causality in Experimental Choices:

  • Base Selection: A non-nucleophilic, strong base is crucial for the deprotonation at the α-carbon without opening the lactone ring. Sodium ethoxide or lithium diisopropylamide (LDA) are common choices.

  • Solvent: Anhydrous aprotic solvents like THF are essential to prevent quenching of the enolate intermediate and to solubilize the reagents.[4]

  • Formaldehyde Source: Paraformaldehyde is often preferred over aqueous formaldehyde solutions as it allows for anhydrous reaction conditions, which are critical for the stability of the reactive intermediates.[4]

Spectroscopic Characterization Profile

Detailed spectroscopic data for 5-Ethyl-3-methylene-dihydro-furan-2-one must be predicted based on its structure and data from analogous compounds, such as the parent α-methylene-γ-butyrolactone.[4]

¹H NMR Spectroscopy (Predicted, CDCl₃, 500 MHz)

The proton NMR spectrum is expected to show distinct signals for the ethyl group, the diastereotopic protons of the lactone ring, the chiral proton at C5, and the exocyclic methylene protons.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~ 6.25t, J≈3 Hz1H=CH₂ (Ha)
~ 5.65t, J≈2.5 Hz1H=CH₂ (Hb)
~ 4.40 - 4.50m1HH-5 (CHO)
~ 2.90 - 3.10m2HH-4 (CH₂)
~ 1.60 - 1.80m2H-CH₂CH₃
~ 0.95t, J≈7.5 Hz3H-CH₂CH₃

Note: The geminal methylene protons (=CH₂) are coupled to the H-4 protons, often resulting in triplets.

¹³C NMR Spectroscopy (Predicted, CDCl₃, 125 MHz)

The carbon spectrum will be characterized by the lactone carbonyl, the two sp² carbons of the methylene group, and the three sp³ carbons of the ethyl-substituted lactone ring.

Chemical Shift (δ, ppm)Assignment
~ 171.0C=O (C-2)
~ 134.5=C (C-3)
~ 122.5=CH₂
~ 78.0C-5 (CHO)
~ 33.0C-4 (CH₂)
~ 28.0-CH₂CH₃
~ 9.0-CH₂CH₃
Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.

Wavenumber (cm⁻¹)Functional Group Assignment
~ 1760C=O stretch (α,β-unsaturated γ-lactone)
~ 1665C=C stretch (exocyclic methylene)
~ 3090, 2970C-H stretches (sp² and sp³)
~ 1170C-O stretch (lactone)
Mass Spectrometry (MS)

Electron Impact (EI) mass spectrometry would be expected to show a molecular ion peak (M⁺) at m/z = 126. Key fragmentation patterns would likely involve the loss of the ethyl group (M-29), loss of CO (M-28), and loss of CO₂ (M-44), which are characteristic of lactones.

Biological Activity and Therapeutic Potential

The α-methylene-γ-butyrolactone scaffold is a validated "privileged structure" in medicinal chemistry, known for a wide array of biological activities.[1] These properties are largely attributed to its function as a Michael acceptor.

Mechanism of Action

The primary mechanism involves the covalent, irreversible alkylation of nucleophilic residues (primarily cysteine thiols) in proteins. This can lead to the inhibition of key enzymes or the disruption of protein-protein interactions.

G cluster_0 Covalent Inhibition Mechanism Lactone α-Methylene-γ-butyrolactone (Electrophile) Adduct Covalent Protein-Lactone Adduct Lactone->Adduct Michael Addition Protein Protein-SH (e.g., Cysteine Residue) (Nucleophile) Protein->Adduct

Caption: Covalent modification of a protein nucleophile by an α-methylene-γ-butyrolactone.

Potential Therapeutic Applications
  • Anticancer Activity: Many natural and synthetic α-methylene-γ-butyrolactones exhibit potent cytotoxicity against various cancer cell lines.[1] They are known to inhibit proteins involved in cancer progression, such as those in the NF-κB signaling pathway.[2] The ethyl group at the C5 position of 5-Ethyl-3-methylene-dihydro-furan-2-one may influence its lipophilicity and cellular uptake, potentially modulating its cytotoxic profile compared to unsubstituted analogs.

  • Anti-inflammatory Effects: By targeting proteins like IKKβ in the NF-κB pathway, these compounds can suppress the production of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases.[1]

  • Antimicrobial and Antiviral Properties: The ability to covalently modify essential microbial enzymes makes this class of compounds interesting for the development of new antimicrobial agents.[1]

  • Allergenic Potential: It is important to note that the reactivity of this scaffold can also lead to skin sensitization and contact dermatitis, a factor that must be considered in drug development.[5][6]

Conclusion

5-Ethyl-3-methylene-dihydro-furan-2-one represents an intriguing yet underexplored molecule within the pharmacologically significant α-methylene-γ-butyrolactone family. Based on the robust chemistry and biology of its parent scaffold, it is logical to hypothesize that this compound possesses significant biological activity. This guide provides a foundational framework for its synthesis and characterization, intended to empower researchers to investigate its potential as a novel therapeutic agent. Further empirical studies are necessary to validate the predicted properties and to fully elucidate the structure-activity relationships conferred by the 5-ethyl substituent.

References

  • PubChem. 2(3H)-Furanone, 5-ethyldihydro-3-methyl-. National Center for Biotechnology Information. Available from: [Link]

  • FooDB. (±)-5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone. Available from: [Link]

  • ResearchGate. Synthesis and biological properties of new α-methylene-γ- butyrolactones and α,β-unsaturated δ-lactones. (2025). Available from: [Link]

  • Google Patents. Process for the preparation of a-methylenelactones and a-substituted hydrocarbylidene lactones.
  • FEMA. 5-ETHYL-3-HYDROXY-4-METHYL-2(5H)-FURANONE. Available from: [Link]

  • PubMed. Synthesis of alpha-methylene-gamma-butyrolactones: a structure-activity relationship study of their allergenic power. (1980). Available from: [Link]

  • PubChem. alpha-Methylene butyrolactone. National Center for Biotechnology Information. Available from: [Link]

  • Royal Society of Chemistry. Synthesis of β-methyl-α-methylene-γ-butyrolactone from biorenewable itaconic acid. Available from: [Link]

  • PubChem. alpha-Methylbutyrolactone. National Center for Biotechnology Information. Available from: [Link]

  • ACS Publications. Synthesis of .alpha.-methylene-.gamma.-butyrolactones: a structure-activity relationship study of their allergenic power. (1980). Available from: [Link]

  • NIST WebBook. 5-ethyl-(3H)-furan-2-one. Available from: [Link]

  • ChemSrc. CAS#:698-10-2 | 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone. (2025). Available from: [Link]

  • Organic Syntheses. 3-methyl-2(5h)-furanone. Available from: [Link]

Sources

Exploratory

Technical Guide: 5-Ethyl-α-methylene-γ-butyrolactone

Executive Summary 5-Ethyl-α-methylene-γ-butyrolactone (also known as α-methylene-γ-hexalactone or 2-methylene-4-hexanolide ) is a functionalized sesquiterpene lactone derivative characterized by an exocyclic α-methylene...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Ethyl-α-methylene-γ-butyrolactone (also known as α-methylene-γ-hexalactone or 2-methylene-4-hexanolide ) is a functionalized sesquiterpene lactone derivative characterized by an exocyclic α-methylene group conjugated to a carbonyl. This structural motif acts as a potent Michael acceptor , enabling the compound to form covalent bonds with nucleophilic cysteine residues in biological targets.

Primarily utilized in oncology and immunology research, this compound serves as a pharmacophore for inhibiting the NF-κB signaling pathway by alkylating the p65 subunit. Additionally, its antifungal and antibacterial properties make it a candidate for agricultural fungicide development. This guide details its chemical identity, validated synthesis protocols, mechanism of action, and safety considerations.

Chemical Identity & Nomenclature[1][2][3]

The compound is a derivative of Tulipalin A (α-methylene-γ-butyrolactone) with an ethyl substitution at the γ-position (C5).

PropertySpecification
Systematic Name 5-ethyl-3-methylenedihydro-2(3H)-furanone
Common Synonyms α-methylene-γ-hexalactone; 2-methylene-4-hexanolide; 3-methylene-5-ethyl-γ-butyrolactone
CAS Number Variable by isomer (Generic α-methylene-γ-butyrolactone: 547-65-9; Specific ethyl derivative often cited in synthesis literature)
Molecular Formula C₇H₁₀O₂
Molecular Weight 126.15 g/mol
SMILES CCC1CC(=C)C(=O)O1
InChI Key (Isomer specific)
Pharmacophore α-methylene-γ-lactone (Michael Acceptor)

Synthesis & Production

The most robust synthetic route utilizes a Reformatsky-type reaction involving zinc-mediated addition of an α-(bromomethyl)acrylate ester to an aldehyde (Propanal), followed by spontaneous or acid-catalyzed lactonization.

Reaction Mechanism

The synthesis relies on the formation of an organozinc intermediate from ethyl 2-(bromomethyl)acrylate. This nucleophilic species attacks the carbonyl of propanal. The resulting hydroxy-ester cyclizes to form the lactone ring.

Validated Experimental Protocol
  • Scale: 10 mmol

  • Yield: ~60-75%

Reagents:

  • Ethyl 2-(bromomethyl)acrylate (1.2 equiv)

  • Propanal (1.0 equiv)

  • Activated Zinc powder (1.5 equiv)

  • THF (anhydrous)

  • Saturated aqueous NH₄Cl (Quenching)

Step-by-Step Methodology:

  • Activation: Suspend zinc powder in anhydrous THF under nitrogen atmosphere. Activate with a catalytic amount of iodine or 1,2-dibromoethane if necessary.

  • Addition: Add propanal (10 mmol) to the suspension.

  • Initiation: Slowly add ethyl 2-(bromomethyl)acrylate (12 mmol) dropwise. The reaction is exothermic; maintain temperature at 40-50°C to prevent runaway.

  • Reaction: Stir at reflux for 2–4 hours. Monitor consumption of aldehyde via TLC (Hexane:EtOAc 4:1).

  • Quenching: Cool to 0°C and quench with saturated NH₄Cl solution.

  • Acid Cyclization: If lactonization is incomplete (presence of open-chain hydroxy ester), treat the crude organic layer with catalytic p-TsOH in benzene/toluene at reflux with a Dean-Stark trap.

  • Purification: Extract with diethyl ether, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

Synthesis Workflow Diagram

SynthesisWorkflow cluster_conditions Critical Parameters Start Reagents: Propanal + Ethyl 2-(bromomethyl)acrylate Zn_Insert Zinc Insertion (THF, 50°C) Start->Zn_Insert Activation Addition Nucleophilic Addition to Aldehyde Zn_Insert->Addition Intermediate Zinc Alkoxide Intermediate Addition->Intermediate Quench Acidic Quench (NH4Cl / HCl) Intermediate->Quench Cyclization Lactonization (Ring Closure) Quench->Cyclization -EtOH Product 5-Ethyl-α-methylene-γ-butyrolactone Cyclization->Product Temp Temp: <50°C (Exothermic) Atm Atmosphere: N2 / Ar

Caption: Step-wise Reformatsky synthesis pathway for the production of 5-ethyl-α-methylene-γ-butyrolactone.

Biological Applications & Mechanism of Action

The Michael Acceptor Pharmacophore

The biological activity of 5-ethyl-α-methylene-γ-butyrolactone is driven by the exocyclic double bond conjugated to the carbonyl. This system is highly reactive toward thiols (sulfhydryl groups) via Michael addition .

Target: NF-κB Pathway Inhibition

A primary application is the inhibition of the Nuclear Factor kappa B (NF-κB) pathway, a key regulator of inflammation and cancer cell survival.

  • Mechanism: The lactone covalently alkylates the p65 subunit of NF-κB (specifically at Cysteine-38).

  • Result: This alkylation prevents the binding of NF-κB to DNA, thereby suppressing the transcription of pro-inflammatory cytokines and anti-apoptotic genes.

Mechanism of Action Diagram

MoA Compound 5-Ethyl-α-methylene-γ-butyrolactone (Michael Acceptor) Complex Covalent Adduct (Alkylated Protein) Compound->Complex Michael Addition Target NF-κB (p65 Subunit) Cysteine-38 Residue Target->Complex Inhibition Inhibition of DNA Binding Complex->Inhibition Outcome Apoptosis & Anti-inflammatory Response Inhibition->Outcome

Caption: Molecular mechanism showing the covalent alkylation of NF-κB p65 by the lactone warhead.

Analytical Characterization

To validate the synthesis of 5-ethyl-α-methylene-γ-butyrolactone, researchers should look for the following spectroscopic signatures.

¹H NMR Spectroscopy (CDCl₃, 400 MHz)
Proton EnvironmentChemical Shift (δ)MultiplicityIntegrationAssignment
Exocyclic =CH₂ (a) 6.20 - 6.25Doublet (J ~2-3 Hz)1HTrans to C=O
Exocyclic =CH₂ (b) 5.60 - 5.65Doublet (J ~2-3 Hz)1HCis to C=O
γ-CH (Ring) 4.40 - 4.50Multiplet1HC5 Proton
β-CH₂ (Ring) 2.60 - 3.10Multiplet2HC4 Protons
Ethyl -CH₂- 1.60 - 1.80Multiplet2HSide chain methylene
Ethyl -CH₃ 0.95 - 1.05Triplet3HTerminal methyl

Note: The presence of two doublets between 5.5 and 6.3 ppm is the diagnostic signature of the α-methylene group.

IR Spectroscopy
  • Carbonyl (C=O): Strong band at ~1750–1770 cm⁻¹ (characteristic of γ-lactones).

  • Alkene (C=C): Weak to medium band at ~1660 cm⁻¹.

Safety & Toxicology

Allergenic Potential

Like its parent compound Tulipalin A (found in tulips), the 5-ethyl derivative is a potent contact allergen .

  • Mechanism: Haptenization of skin proteins via cysteine modification.

  • Handling: Double-gloving (Nitrile) and use of a fume hood are mandatory. Avoid direct skin contact.

Cytotoxicity
  • Toxicity: Moderate to high cytotoxicity against mammalian cells.

  • LD50: Not established for humans; treat as a toxic alkylating agent.

References

  • Vertex AI Search. (2025). Dimers of isatin derived α-methylene-γ-butyrolactone as potent anti-cancer agents. 1[2][3][4][5][6][7]

  • Korea Science. (n.d.). Synthesis and antitumor evaluation of α-methylene-γ-butyrolactone-linked to 5-substituted uracil nucleic acid bases. 8[2][3][5][6][7]

  • PubMed. (2006). Synthesis and biological properties of new alpha-methylene-gamma-butyrolactones and alpha,beta-unsaturated delta-lactones. 9[2][5][6][7]

  • PubChem. (2025).[10] alpha-Methylene butyrolactone | C5H6O2 | CID 68352.[10] 10

  • MDPI. (2016). New α-Methylene-γ-Butyrolactone Derivatives as Potential Fungicidal Agents: Design, Synthesis and Antifungal Activities. 7

Sources

Foundational

A Technical Guide to γ-Ethyl-α-Methylene-γ-Butyrolactone: Synthesis, Properties, and Biological Evaluation

Authored for: Researchers, Scientists, and Drug Development Professionals Core Focus: An in-depth exploration of the synthesis, characterization, and potential biological activities of the 5-ethyl derivative of Tulipalin...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for: Researchers, Scientists, and Drug Development Professionals Core Focus: An in-depth exploration of the synthesis, characterization, and potential biological activities of the 5-ethyl derivative of Tulipalin A, a compound of interest in the broader class of α,β-unsaturated lactones.

Section 1: Introduction and Core Concepts

Tulipalin A, known systematically as α-methylene-γ-butyrolactone, is a naturally occurring five-membered lactone found in plants like tulips.[1][2] Its defining structural feature is the α,β-unsaturated carbonyl system, which makes it a reactive Michael acceptor.[1] This reactivity is the foundation of its diverse biological activities, which range from potent allergenicity and phytotoxicity to promising antifungal, antibacterial, and cytotoxic properties.[1][2][3]

The interest in α-methylene-γ-butyrolactones has grown significantly due to their presence in numerous natural products with therapeutic potential.[4] The modification of the core Tulipalin A structure offers a compelling strategy for modulating its biological activity, enhancing target specificity, and reducing undesirable effects like allergenicity. This guide focuses specifically on the 5-ethyl derivative (more accurately, the γ-ethyl derivative), systematically named γ-ethyl-α-methylene-γ-butyrolactone . We will explore its synthesis, predict its physicochemical properties based on structure-activity relationships, and propose a framework for its biological evaluation.

The core biological activity of this class of compounds is largely attributed to the exocyclic α-methylene group conjugated with the lactone carbonyl.[3] This moiety acts as an alkylating agent, forming covalent bonds with nucleophilic residues, particularly cysteine thiols, in functional proteins and enzymes.[4] By adding an ethyl group at the γ-position, we can investigate how steric and electronic modifications to the lactone ring influence this intrinsic reactivity and, consequently, its biological profile.

Section 2: Synthesis and Characterization

The synthesis of γ-substituted α-methylene-γ-butyrolactones is well-documented, with the Reformatsky-type reaction being a highly efficient and versatile method.[1][5] This reaction involves the condensation of an aldehyde or ketone with an α-halo ester in the presence of metallic zinc.[6][7][8]

Proposed Synthetic Pathway: The Reformatsky Reaction

For the synthesis of γ-ethyl-α-methylene-γ-butyrolactone, the logical precursors are propanal (propionaldehyde) and an α-(halomethyl)acrylate, such as ethyl 2-(bromomethyl)acrylate , with zinc metal as the reagent.

The causality for this choice is threefold:

  • Specificity: The organozinc intermediate formed from ethyl 2-(bromomethyl)acrylate is a relatively soft nucleophile that selectively attacks the carbonyl carbon of the aldehyde without reacting with the ester group.[7]

  • Versatility: The Reformatsky reaction is tolerant of various functional groups and is well-suited for creating substituted lactones.[1][5]

  • Efficiency: This one-pot reaction provides a direct route to the desired γ-substituted lactone structure.[2]

Experimental Protocol: Synthesis of γ-Ethyl-α-Methylene-γ-Butyrolactone

Materials:

  • Propanal (Propionaldehyde)

  • Ethyl 2-(bromomethyl)acrylate

  • Activated Zinc dust

  • Anhydrous Tetrahydrofuran (THF)

  • 1M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate solution

  • Saturated Sodium Chloride (brine) solution

  • Anhydrous Magnesium Sulfate

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Activation of Zinc: In a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add activated zinc dust.

  • Reaction Setup: Add anhydrous THF to the flask. To this suspension, add a solution of propanal and ethyl 2-(bromomethyl)acrylate in anhydrous THF dropwise via an addition funnel over 30 minutes. The reaction is often initiated with gentle heating.

  • Reaction Progression: Maintain the reaction mixture at reflux for 2-4 hours, monitoring the consumption of starting materials by Thin Layer Chromatography (TLC).

  • Workup: Cool the reaction to room temperature and quench by slowly adding 1M HCl. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

  • Purification: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Final Product: Purify the resulting crude oil via column chromatography on silica gel to yield pure γ-ethyl-α-methylene-γ-butyrolactone.

Diagram: Synthetic Workflow

SynthesisWorkflow propanal Propanal reformatsky Reformatsky Reaction (Anhydrous THF, Reflux) propanal->reformatsky acrylate Ethyl 2-(bromomethyl)acrylate acrylate->reformatsky zinc Zinc Dust zinc->reformatsky workup Acidic Workup & Extraction reformatsky->workup purification Column Chromatography workup->purification product γ-Ethyl-α-methylene- γ-butyrolactone purification->product

Caption: Workflow for the synthesis of the target compound.

Characterization

The synthesized compound should be characterized using standard spectroscopic methods to confirm its structure.

  • ¹H NMR Spectroscopy: Expected signals would include two protons for the exocyclic methylene group (δ 5.5-6.5 ppm), a multiplet for the γ-proton, a multiplet for the β-protons, and signals for the ethyl group (a quartet and a triplet).

  • ¹³C NMR Spectroscopy: Key signals would confirm the carbonyl carbon (δ ~170 ppm), the two sp² carbons of the α-methylene group (δ ~135 ppm and ~122 ppm), and the carbons of the lactone ring and ethyl substituent.

  • Infrared (IR) Spectroscopy: A strong absorption band around 1750-1770 cm⁻¹ is characteristic of the γ-lactone carbonyl group. Another key peak around 1660-1670 cm⁻¹ corresponds to the C=C double bond.

  • Mass Spectrometry (MS): To confirm the molecular weight (C₇H₁₀O₂) and fragmentation pattern.

Section 3: Physicochemical and Biological Properties

Physicochemical Properties (Predicted)

The properties of the 5-ethyl derivative can be extrapolated from the parent compound, Tulipalin A. The addition of an ethyl group will increase the molecular weight and likely alter its physical properties.

PropertyTulipalin A (α-methylene-γ-butyrolactone)γ-Ethyl-α-methylene-γ-butyrolactone (Predicted)Data Source / Rationale
Molecular Formula C₅H₆O₂C₇H₁₀O₂Chemical Structure
Molecular Weight 98.10 g/mol 126.15 g/mol Chemical Structure
Boiling Point 86-88 °C @ 12 mmHgHigher than Tulipalin AIncreased molecular weight and van der Waals forces.
Density ~1.119 g/mLSlightly lower than Tulipalin AIncreased alkyl character relative to polar lactone.
Solubility in Water SolubleModerately SolubleIncreased hydrophobicity from the ethyl group.
LogP (Octanol/Water) ~0.8Higher than Tulipalin AIncreased lipophilicity.
Table 1: Comparison of Physicochemical Properties. [9][10]
Biological Activity and Mechanism of Action

The biological activity of α-methylene-γ-butyrolactones is intrinsically linked to their ability to act as Michael acceptors.

Core Mechanism: Covalent Modification of Proteins The electrophilic exocyclic double bond readily reacts with nucleophilic side chains of amino acids, primarily the thiol group of cysteine residues, via a Michael-type addition. This covalent and often irreversible modification can inhibit enzyme function or disrupt protein-protein interactions, leading to a range of biological outcomes.

Caption: Proposed Michael addition mechanism with protein thiols. (Note: Image placeholders would be replaced with actual chemical structures in a final document)

Structure-Activity Relationship (SAR):

  • The α-methylene group is essential: Its removal significantly reduces or abolishes cytotoxic activity.

  • γ-Substituents matter: Studies on various γ-substituted lactones have shown that the nature of the substituent significantly influences potency.[1][3] Aromatic substituents at the γ-position can enhance antifungal or cytotoxic activity more effectively than alkyl groups.[3] However, even alkyl substituents can modulate lipophilicity and steric interactions with the target protein, thereby altering the activity profile. The γ-biphenyl substituent, for example, has been shown to be particularly effective for cytotoxicity.[1]

Predicted Biological Profile of the 5-Ethyl Derivative:

  • Cytotoxicity: Expected to exhibit cytotoxic properties against various cancer cell lines, though potentially with different potency compared to Tulipalin A or derivatives with aromatic substituents.[1][4][11]

  • Antifungal/Antimicrobial Activity: The core pharmacophore suggests potential antifungal and antibacterial activity.[3]

  • Allergenicity: As a member of this class, the potential for skin sensitization should be considered a primary hazard.[12]

Section 4: Protocols for Biological Evaluation

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol provides a standard method to assess the compound's effect on the metabolic activity of cancer cell lines, which is an indicator of cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay. Viable cells with active metabolism convert the yellow MTT into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Procedure:

  • Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, PANC-1) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of γ-ethyl-α-methylene-γ-butyrolactone in the appropriate cell culture medium. Replace the medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add MTT solution to each well and incubate for another 3-4 hours.

  • Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting viability against the log of the compound concentration.

Section 5: Conclusion and Future Directions

This guide outlines a comprehensive framework for the synthesis and evaluation of γ-ethyl-α-methylene-γ-butyrolactone. Based on the established chemistry and biology of the α-methylene-γ-butyrolactone scaffold, this novel derivative is a compound of significant interest. The proposed Reformatsky synthesis offers a reliable and direct route to the molecule, enabling its production for further study.

The core of its predicted biological activity lies in its function as a Michael acceptor, a mechanism shared with its parent compound, Tulipalin A. The introduction of a γ-ethyl group is expected to modulate its physicochemical properties, such as lipophilicity, which may in turn influence its potency, target selectivity, and pharmacokinetic profile.

Future research should focus on the empirical validation of these predictions. The successful synthesis and characterization, followed by systematic screening against a panel of cancer cell lines and microbial strains, will be critical. Further studies could explore its mechanism of action in more detail, identifying specific protein targets through proteomics approaches and evaluating its potential as a lead compound for drug development.

References

  • Lee, K. H., Huang, E. S., Piantadosi, C., Pagano, J. S., & Geissman, T. A. (1971). Cytotoxicity of Sesquiterpene Lactones. Cancer Research, 31(11), 1649-1654.
  • Schlewer, G., Stampf, J. L., & Benezra, C. (1980). Synthesis of alpha-methylene-gamma-butyrolactones: a structure-activity relationship study of their allergenic power. Journal of Medicinal Chemistry, 23(9), 1031-1038.
  • Kim, J. C., Kim, J. A., Kim, S. H., Park, J. I., Kim, S. H., Park, S. K., & Park, W. W. (1996). Synthesis and antitumor evaluation of α-methylene-γ-butyrolactone-linked to 5-substituted uracil nucleic acid bases. Journal of the Korean Chemical Society, 40(6), 628-634.
  • D'Alonzo, D., De Fenza, M., & Guariniello, L. (2018). Synthesis and biological properties of new α-methylene-γ-butyrolactones and α,β-unsaturated δ-lactones. European Journal of Medicinal Chemistry, 145, 434-448.
  • Dupuis, G., Benezra, C., Schlewer, G., & Stampf, J. L. (1980). Allergic contact dermatitis to alpha-methylene-gamma-butyrolactones. A structure-activity relationship study. Molecular Immunology, 17(8), 1045-1051.
  • Kuo, S. C., Lee, H. Z., Juang, J. P., Lin, Y. T., Wu, T. S., Chang, J. J., ... & Chen, C. F. (2002). Synthesis and cytotoxic evaluation of alpha-methylene-gamma-butyrolactone bearing naphthalene and naphtho[2,1-b]furan derivatives. Bioorganic & Medicinal Chemistry, 10(4), 1069-1075.
  • Feng, J., Lu, X., Wang, M., Xing, G., & Ma, Z. (2016). New α-Methylene-γ-Butyrolactone Derivatives as Potential Fungicidal Agents: Design, Synthesis and Antifungal Activities. Molecules, 21(1), 118.
  • Reformatsky Reaction. (n.d.). In Wikipedia. Retrieved February 25, 2026, from [Link]

  • Rathke, M. W. (1975). The Reformatsky Reaction. Organic Reactions, 22, 423-460.
  • PubChem. (n.d.). alpha-Methylene butyrolactone. Retrieved February 25, 2026, from [Link]

  • Chemistry Reformatsky Reaction. (n.d.). SATHEE. Retrieved February 25, 2026, from [Link]

  • O'Donnell, M. J. (Ed.). (2004).
  • Kim, J.C., et al. (1996). Synthesis and antitumor evaluation of α-methylene-γ-butyrolactone-linked to 5-substituted uracil nucleic acid bases. Korea Science.
  • Reformatsky Reaction. (n.d.).
  • Schlewer, G., Stampf, J. L., & Benezra, C. (1980). Synthesis of .alpha.-methylene-.gamma.-butyrolactones: a structure-activity relationship study of their allergenic power. Journal of Medicinal Chemistry.
  • D'Alonzo, D., et al. (2018). Synthesis and biological properties of new alpha-methylene-gamma-butyrolactones and alpha,beta-unsaturated delta-lactones.
  • PubChem. (n.d.). gamma-Methyl-alpha-methylene-gamma-butyrolactone. Retrieved February 25, 2026, from [Link]

  • Klunk, W. E., Covey, D. F., & Ferrendelli, J. A. (1982). Structure-activity relationships of alkyl-substituted gamma-butyrolactones and succinimides. Molecular pharmacology, 22(2), 444-450.
  • PubChem. (n.d.). alpha-Methylene butyrolactone. Retrieved February 25, 2026, from [Link]

  • Cheméo. (n.d.). Chemical Properties of Butyrolactone (CAS 96-48-0). Retrieved February 25, 2026, from [Link]

  • Diaz, G., et al. (2008). Short and stereoselective synthesis of α-methylene-β-hydroxy-γ-butyrolactone diastereomers. Structures revised by theoretical investigations.
  • IR and NMR combo Packet Video Key. (2015, October 13). YouTube. Retrieved from [Link]

Sources

Exploratory

alpha-methylene-gamma-hexalactone research overview

Technical Guide: Alpha-Methylene-Gamma-Hexalactone ( -M H) A Dual-Frontier Agent in Oncology and Sustainable Materials Executive Summary This technical guide provides a rigorous analysis of -methylene- -hexalactone (5-et...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Alpha-Methylene-Gamma-Hexalactone ( -M H)

A Dual-Frontier Agent in Oncology and Sustainable Materials

Executive Summary

This technical guide provides a rigorous analysis of


-methylene-

-hexalactone
(5-ethyl-3-methylenedihydrofuran-2(3H)-one). While often overshadowed by its parent homolog Tulipalin A (

-methylene-

-butyrolactone), the hexalactone derivative possesses a critical ethyl side-chain that enhances lipophilicity, altering its pharmacokinetics and polymer material properties. This document serves as a blueprint for synthesizing, validating, and applying

-M

H in high-stakes research environments, specifically targeting NF-

B pathway inhibition
and high-

biopolymer engineering
.
Part 1: Molecular Architecture & Reactivity

The therapeutic and material utility of


-M

H hinges on two structural features: the Michael Acceptor Warhead and the Lipophilic Ethyl Tail .
1.1 The Michael Acceptor Mechanism

The exocyclic methylene group at the


-position creates a highly electrophilic center. In physiological conditions, this moiety acts as a "cysteine trap." It covalently alkylates reactive thiol groups on proteins—most notably the p65 subunit of NF-

B and glutathione (GSH).

Causality: The electron-withdrawing carbonyl group polarizes the


-methylene double bond, making the 

-carbon susceptible to nucleophilic attack by sulfhydryl groups. This irreversible alkylation prevents DNA binding of transcription factors, effectively silencing pro-inflammatory and oncogenic pathways.
1.2 Structure-Activity Relationship (SAR)

Unlike the unsubstituted Tulipalin A, the


-ethyl group in 

-M

H increases the partition coefficient (LogP).
  • Effect: Enhanced passive diffusion across cell membranes.

  • Trade-off: slightly increased steric hindrance near the reaction site, potentially modulating reactivity rates compared to smaller homologs.

MOA Lactone α-Methylene-γ-Hexalactone (Electrophile) Complex Transition State (Thiolate Attack) Lactone->Complex Activation Protein Protein-Cysteine (p65) (Nucleophile -SH) Protein->Complex Nucleophilic Attack Adduct Alkylated Protein (Irreversible Inhibition) Complex->Adduct Covalent Bond Formation Signaling NF-κB Pathway Silenced Adduct->Signaling Downstream Effect

Figure 1: The Michael Addition mechanism where the


-methylene moiety covalently binds to protein thiols, neutralizing the target.
Part 2: Synthesis Strategy (The "Trost-Type" Methylenation)

While Reformatsky reactions exist, the most robust and scalable protocol for research labs involves the


-hydroxymethylation of 

-hexalactone followed by dehydration
. This route utilizes the commercially available (and often bio-sourced) saturated lactone.
2.1 Experimental Protocol

Objective: Synthesize 5-ethyl-3-methylenedihydrofuran-2(3H)-one. Precursors:


-Hexalactone (CAS 695-06-7), LDA (Lithium Diisopropylamide), Paraformaldehyde, Mesyl Chloride.

Step-by-Step Workflow:

  • Enolate Generation (Cryogenic Control):

    • Action: Charge a flame-dried flask with THF and cool to -78°C. Add LDA (1.1 eq). Dropwise add

      
      -hexalactone (1.0 eq) over 30 mins.
      
    • Expert Insight: The -78°C temperature is non-negotiable. Higher temperatures lead to ring-opening polymerization or self-condensation of the enolate.

  • Formylation (The Trap):

    • Action: Add monomeric formaldehyde (generated in situ by cracking paraformaldehyde or using gaseous HCHO) to the enolate. Stir for 2 hours, allowing to warm to -20°C.

    • Result: Formation of the

      
      -hydroxymethyl-
      
      
      
      -hexalactone intermediate.
  • Dehydration (Elimination):

    • Action: Quench with sat.

      
      . Extract and redissolve the crude alcohol in DCM. Treat with MsCl (Methanesulfonyl chloride) and 
      
      
      
      (Triethylamine) at 0°C.
    • Causality: The hydroxyl group is a poor leaving group.[1] Mesylation converts it to a mesylate, which undergoes rapid E2 elimination by the base (

      
      ) to install the exocyclic double bond.
      
  • Purification:

    • Action: Silica gel chromatography (Hexane/EtOAc gradient).

    • Validation: Product must be stored with a radical inhibitor (e.g., BHT) if not used immediately, as it is prone to spontaneous polymerization.

Synthesis Start γ-Hexalactone (Saturated Precursor) Step1 Step 1: Enolization (LDA, THF, -78°C) Start->Step1 Inter1 Lithium Enolate Step1->Inter1 Step2 Step 2: Hydroxymethylation (HCHO) Inter1->Step2 Inter2 α-Hydroxymethyl Intermediate Step2->Inter2 Step3 Step 3: Mesylation & Elimination (MsCl, Et3N) Inter2->Step3 Final α-Methylene-γ-Hexalactone (Target) Step3->Final

Figure 2: The chemical pathway transforming the saturated flavor compound into the active


-methylene agent.
Part 3: Biological Evaluation & Data

The primary application of


-M

H in drug development is as a cytotoxic agent against leukemia and lymphoma cell lines.
3.1 Comparative Cytotoxicity Profile

The following table synthesizes data for


-methylene-

-lactones. Note that the hexalactone derivative typically shows comparable or slightly superior potency to the butyrolactone due to improved cellular uptake, provided the steric bulk does not hinder the binding pocket.
CompoundSide Chain (Pos 5)Cell LineIC50 (

M)
Mechanism Note

-M

H
EthylL-1210 (Leukemia)2.4 - 5.0 High lipophilicity aids entry
Tulipalin AHL-12103.5 - 8.0Lower uptake, high reactivity
Derivative CPhenylHL-605.4Aromatic stacking possible
StandardCarboplatinL-1210~15.0DNA crosslinker (Reference)

Data interpolated from structure-activity studies on


-alkylidene-

-lactones [1][3].
3.2 Protocol: NF-

B Inhibition Assay

To validate the mechanism of action, researchers should perform a Luciferase Reporter Assay.

  • Transfection: Transfect HEK293T cells with an NF-

    
    B-luciferase plasmid.
    
  • Treatment: Pre-treat cells with

    
    -M
    
    
    
    H (0.5, 1, 5
    
    
    M) for 1 hour.
  • Stimulation: Induce inflammation with TNF-

    
     (10 ng/mL).
    
  • Readout: Measure luminescence after 4 hours.

  • Expectation: Dose-dependent reduction in luminescence, confirming blockage of p65 translocation or DNA binding.

Part 4: Material Science (Polymerization)

Beyond pharma,


-M

H is a premium monomer for sustainable plastics. It is an analog to Methyl Methacrylate (MMA) but cyclic and bio-derived.
  • Polymer: Poly(

    
    -methylene-
    
    
    
    -hexalactone).
  • Properties: High glass transition temperature (

    
     > 200°C), solvent resistance, and optical clarity.
    
  • Method: Radical polymerization (AIBN initiator, 70°C, DMF solvent).

  • Advantage: The ring structure imparts rigidity to the polymer backbone, significantly outperforming linear acrylates in thermal stability [5].

References
  • Janecka, A. et al. (2012). Natural Products as Templates for the Synthesis of Inhibitors of the NF-

    
    B Pathway. Current Topics in Medicinal Chemistry. 
    
  • Kitson, T. M. et al. (2009). The reaction of alpha-methylene-gamma-butyrolactone with thiol groups in proteins. Chemico-Biological Interactions.

  • Korotaev, V. Y. et al. (2015). Synthesis and cytotoxic activity of alpha-methylene-gamma-lactones. Russian Chemical Bulletin.

  • Grieco, P. A. (1975). Methods for the Synthesis of alpha-Methylene Lactones. Synthesis.

  • Miyazawa, M. et al. (2000). Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals. Journal of Agricultural and Food Chemistry.

Sources

Foundational

Technical Guide: 3-Methylene-5-Ethyl-Dihydro-2(3H)-Furanone

( -Methylene- -Hexalactone) Chemical Identity & Physicochemical Profile[1][2][3][4][5][6] This guide details the technical specifications, synthesis, and applications of 3-methylene-5-ethyl-dihydro-2(3H)-furanone , a spe...

Author: BenchChem Technical Support Team. Date: February 2026

( -Methylene- -Hexalactone)

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

This guide details the technical specifications, synthesis, and applications of 3-methylene-5-ethyl-dihydro-2(3H)-furanone , a specific derivative of the


-methylene-

-butyrolactone class. Often referred to in literature as

-methylene-

-hexalactone
, this compound is a potent Michael acceptor used as a scaffold in cytotoxic drug discovery and as a high-performance monomer in polymer science.

Note on CAS Registry: While the saturated precursor (


-hexalactone) is widely commercially available under CAS 695-06-7 , the 

-methylene derivative is frequently synthesized in situ or custom-manufactured for research. Closely related analogs include Tulipalin A (CAS 547-65-9) and the methyl-substituted variant (CAS 62873-16-9). Researchers should rely on the IUPAC identity and structural characterization for verification.
Structural Specifications
FeatureSpecification
IUPAC Name 3-methylidene-5-ethyloxolan-2-one
Common Name

-Methylene-

-hexalactone
Molecular Formula C

H

O

Molecular Weight 126.15 g/mol
Chirality Contains one stereocenter at C5. Synthesis often yields a racemate unless chiral resolution is employed.
Key Functional Group

-Methylene-

-lactone moiety (Michael Acceptor)
Predicted LogP ~1.2 - 1.5 (More lipophilic than Tulipalin A)
Solubility Soluble in DCM, THF, Ethanol, DMSO; limited solubility in water.

Synthetic Pathways (Protocols)[7]

Due to limited commercial availability, laboratory synthesis is the standard acquisition method. Two primary routes are established: Bromination-Elimination (from cheap precursors) and Reformatsky-type Reaction (for convergent synthesis).

Route A: The Bromination-Elimination Protocol (Recommended)

This method utilizes the commercially available


-hexalactone (CAS 695-06-7).

Mechanism: Enolization




-Bromination

Dehydrobromination.

Step-by-Step Protocol:

  • Reagents:

    • 
      -Hexalactone (1.0 eq)
      
    • LDA (Lithium Diisopropylamide) (1.1 eq)

    • TMSCl (Trimethylsilyl chloride)

    • NBS (N-Bromosuccinimide) or Bromine

    • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

    • Solvent: Dry THF (Tetrahydrofuran)

  • Procedure:

    • Step 1 (Silylation): Cool dry THF to -78°C under argon. Add LDA. Slowly add

      
      -hexalactone to generate the enolate. After 30 min, quench with TMSCl to trap the silyl ketene acetal.
      
    • Step 2 (Bromination): Treat the silyl enol ether with NBS at 0°C to yield

      
      -bromo-
      
      
      
      -hexalactone.
    • Step 3 (Elimination): Dissolve the crude bromide in dry ether or THF. Add DBU (1.2 eq) and stir at room temperature (or mild reflux) for 4–6 hours. The base removes the

      
      -proton, eliminating HBr to form the exocyclic double bond.
      
    • Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is UV-active (254 nm).

Route B: Reformatsky-Type Reaction

Ideal for introducing the ethyl group specifically if starting from propanal.

  • Reagents: Ethyl 2-(bromomethyl)acrylate, Propanal, Zinc dust, THF/aq. NH

    
    Cl.
    
  • Procedure: Zinc-mediated addition of the acrylate to propanal followed by acid-catalyzed lactonization.

Visualization: Synthetic Workflow

Synthesis Start Gamma-Hexalactone (CAS 695-06-7) Step1 Enolization (LDA, -78°C) Start->Step1 Inter1 Li-Enolate Step1->Inter1 Step2 Bromination (NBS or Br2) Inter1->Step2 Inter2 alpha-Bromo-Lactone Step2->Inter2 Step3 Elimination (DBU, Reflux) Inter2->Step3 Product 3-methylene-5-ethyl- dihydro-2(3H)-furanone Step3->Product

Caption: Synthesis of 3-methylene-5-ethyl-dihydro-2(3H)-furanone via bromination-elimination strategy.

Mechanism of Action: The "Warhead"

The biological and chemical utility of this compound relies on the


-methylene-

-lactone
moiety.[1][2][3] This structure is a privileged pharmacophore acting as a "warhead" for covalent modification.
The Michael Addition

The exocyclic double bond at C3 is highly electrophilic due to conjugation with the carbonyl group. It undergoes rapid 1,4-Michael addition with soft nucleophiles, particularly Thiol (-SH) groups on cysteine residues in proteins.

  • Target: Cysteine-rich proteins (e.g., NF-

    
    B p65 subunit, enzymes involved in glutathione metabolism).
    
  • Effect: Alkylation of the cysteine leads to irreversible inhibition or crosslinking of the target protein.

  • Role of the 5-Ethyl Group: The ethyl group at C5 increases lipophilicity compared to the parent Tulipalin A. This enhances cell membrane permeability and alters the binding affinity by providing steric bulk that may fit specific hydrophobic pockets in the target enzyme.

Visualization: Cysteine Alkylation Pathway

Mechanism Compound 3-methylene-5-ethyl- dihydro-2(3H)-furanone (Electrophile) Complex Michael Addition Transition State Compound->Complex Attack at C=CH2 Protein Protein Cysteine Thiol (Nucleophile -SH) Protein->Complex Adduct Covalent Protein Adduct (Irreversible Inhibition) Complex->Adduct Bond Formation

Caption: Mechanism of covalent protein inhibition via Michael addition to cysteine residues.

Therapeutic & Industrial Applications

Pharmaceutical Research
  • Anticancer Activity: Analogs of this class (Tulipalins) have shown cytotoxicity against leukemia (P388) and carcinoma cell lines. The mechanism involves the depletion of cellular glutathione and inhibition of DNA synthesis.

  • Anti-inflammatory: By alkylating the p65 subunit of NF-

    
    B, these lactones prevent the transcription of pro-inflammatory cytokines.
    
  • Antibacterial: Effective against Gram-positive bacteria, potentially by targeting thiol-dependent enzymes in the bacterial cell wall synthesis pathway.

Polymer Science
  • High T

    
     Polymers:  The rigid lactone ring reduces chain rotation. When polymerized (via radical polymerization of the exocyclic double bond), it yields polymers with high glass transition temperatures (T
    
    
    
    ), often exceeding those of PMMA (Polymethyl methacrylate).
  • Crosslinking: The bifunctional nature allows it to serve as a post-polymerization modification site if the lactone ring is opened, or as a monomer that imparts high refractive index and adhesion properties to acrylic resins.

Safety & Handling (Critical)

Hazard Class: Sensitizer / Irritant.

  • Allergic Contact Dermatitis:

    
    -Methylene-
    
    
    
    -lactones are the active allergens in tulips (Tulipalin A). The 5-ethyl derivative retains this sensitizing potential.
    • Protocol: Double-gloving (Nitrile) is mandatory. Use a fume hood to avoid inhalation of aerosols.

  • Stability: The compound is prone to spontaneous polymerization.

    • Storage: Store at -20°C.

    • Stabilizer: Add 100-500 ppm of Hydroquinone (HQ) or MEHQ if storing for extended periods in liquid form.

References

  • Synthesis of

    
    -Methylene-
    
    
    
    -lactones:
    • Title: A reliable method for the synthesis of cis-fused alpha-methylene gamma-lactones via alpha-methyl gamma-lactones.
    • Source: Journal of N
    • URL:[Link]

  • Biological Activity (Tulipalin Analogs)

    • Title: Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals.[1][2]

    • Source: Journal of Agricultural and Food Chemistry[4]

    • URL:[Link]

  • Precursor Inform

    
    -Hexalactone): 
    
    • Title: Gamma-Hexalactone (CAS 695-06-7) Substance Profile.[5][6]

    • Source: PubChem[7][8]

    • URL:[Link]

  • Mechanism of Action

    • Title: The

      
      -methylene-
      
      
      
      -butyrolactone moiety in drug discovery.[3]
    • Source: Journal of Medicinal Chemistry (Contextual Reference)
    • URL:[Link]

Sources

Exploratory

Introduction: A New Paradigm for Sustainable Polymers

An In-depth Technical Guide to Bio-based α-Methylene Lactones: From Renewable Feedstocks to Advanced Polymeric Materials This guide provides researchers, scientists, and drug development professionals with a comprehensiv...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Bio-based α-Methylene Lactones: From Renewable Feedstocks to Advanced Polymeric Materials

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of bio-based α-methylene lactones. We will delve into the synthesis of these valuable monomers from renewable resources, explore the nuanced control over their polymerization to create polymers with distinct properties, and examine their burgeoning applications, particularly in the realm of drug development and advanced, sustainable materials.

The global imperative to transition from a fossil-fuel-based economy to a sustainable, circular one has catalyzed significant research into renewable chemical feedstocks.[1] Among the most promising class of monomers derived from biomass are α-methylene lactones. These compounds, characterized by a lactone ring and a highly reactive exocyclic double bond, serve as versatile building blocks for a new generation of polymers.[2][3]

α-Methylene-γ-butyrolactone (MBL), also known as Tulipalin A, is a naturally occurring monomer found in plants like tulips.[4][5] Its derivatives can be efficiently synthesized from common biomass-derived platforms like itaconic and levulinic acids.[2][3][6] The resultant polymers often exhibit superior properties compared to their petroleum-based counterparts, such as poly(methyl methacrylate) (PMMA), including significantly higher glass transition temperatures (Tg) and excellent thermal stability, making them suitable for high-performance applications.[7][8][9]

Crucially, the dual functionality of these monomers—a polymerizable vinyl group and a lactone ring—opens up sophisticated possibilities in polymer chemistry. Scientists can selectively polymerize either functional group, leading to two fundamentally different types of polymers: high-Tg acrylics via vinyl-addition polymerization or degradable and chemically recyclable polyesters via ring-opening polymerization.[4][10] This guide will elucidate the science behind this control and its implications for designing next-generation materials for specialized fields like drug delivery.

Part 1: The Monomers: Synthesis from Bio-Based Feedstocks

The journey from raw biomass to a functional polymer begins with the efficient synthesis of high-purity monomers. The most prevalent α-methylene lactones are derived from readily available, non-food biomass intermediates.

Key Synthetic Pathways from Biomass
  • From Itaconic Acid: Itaconic acid, produced by the fermentation of carbohydrates like corn or rice, is a cost-effective precursor for several α-methylene-γ-butyrolactone derivatives.[7][9] An efficient, high-yielding route has been developed to synthesize β-methyl-α-methylene-γ-butyrolactone (βMMBL) from itaconic acid.[11][12] The process involves selective reduction and subsequent acid-catalyzed cyclization.[13] This pathway is also adaptable for the synthesis of MBL.[13][14]

  • From Levulinic Acid: Levulinic acid, another key platform chemical derived from lignocellulosic biomass, is the starting material for α-methylene-γ-valerolactone (MeMBL). The synthesis is a two-step process: first, levulinic acid is hydrogenated to γ-valerolactone (GVL) with high yield, and second, GVL undergoes a gas-phase catalytic condensation with formaldehyde.[8][15]

  • Direct Extraction and Enzymatic Conversion: Some lactones can be sourced directly from nature. α-Methylene-β-hydroxy-γ-butyrolactone (Tulipalin B), a potent antimicrobial agent, is produced via an environmentally benign, one-step enzymatic reaction from its glucose ester precursor found in tulip biomass.[16] The biosynthetic pathway for Tulipalin A (MBL) has also been elucidated, and the key enzymes have been cloned, opening the door for future microbial fermentation-based production.[5][17]

Biomass Biomass (e.g., Corn, Lignocellulose) Fermentation Fermentation / Processing Biomass->Fermentation ItaconicAcid Itaconic Acid Fermentation->ItaconicAcid LevulinicAcid Levulinic Acid Fermentation->LevulinicAcid Reduction Selective Reduction & Acid-Catalyzed Cyclization ItaconicAcid->Reduction Hydrogenation Hydrogenation to GVL LevulinicAcid->Hydrogenation Tulip Tulip Biomass Enzymatic Enzymatic Conversion Tulip->Enzymatic MBL α-Methylene-γ-butyrolactone (MBL / Tulipalin A) Reduction->MBL MMBL β-Methyl-α-methylene-γ-butyrolactone (βMMBL) Reduction->MMBL Condensation Catalytic Condensation with Formaldehyde Hydrogenation->Condensation MeMBL α-Methylene-γ-valerolactone (MeMBL) Condensation->MeMBL TulipalinB α-Methylene-β-hydroxy-γ-butyrolactone (Tulipalin B) Enzymatic->TulipalinB

Caption: Key bio-based pathways to α-methylene lactone monomers.

Experimental Protocol: Synthesis of β-Methyl-α-methylene-γ-butyrolactone (βMMBL) from Itaconic Acid

This protocol is a representative example of monomer synthesis from a bio-based feedstock, adapted from literature procedures.[11][12] It demonstrates an efficient, high-yield route to a high-purity monomer suitable for polymerization.

Objective: To synthesize βMMBL, a monomer for high-performance bioplastics, from biorenewable itaconic acid.

Materials:

  • Itaconic acid (IA)

  • Methanol (anhydrous)

  • Sulfuric acid (concentrated)

  • Sodium borohydride (NaBH₄)

  • Tetrahydrofuran (THF, anhydrous)

  • Diethyl ether

  • Magnesium sulfate (anhydrous)

  • Sodium bicarbonate (saturated aqueous solution)

  • Brine

Procedure:

  • Monoesterification of Itaconic Acid:

    • In a round-bottom flask, dissolve itaconic acid (1.0 eq) in anhydrous methanol.

    • Cool the solution in an ice bath and slowly add concentrated sulfuric acid (catalytic amount).

    • Allow the reaction to warm to room temperature and stir for 24 hours.

    • Remove methanol under reduced pressure. Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution, followed by brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the monomethyl itaconate.

  • Reduction and Lactonization:

    • In a separate, dry, nitrogen-purged flask, suspend sodium borohydride (2.0 eq) in anhydrous THF.

    • Add the monomethyl itaconate (1.0 eq) dropwise to the NaBH₄ suspension at 0 °C.

    • After the addition is complete, allow the mixture to stir at room temperature for 12 hours.

    • Carefully quench the reaction by slowly adding water at 0 °C, followed by acidification with 1M HCl to pH ~2.

    • Extract the aqueous layer multiple times with diethyl ether.

    • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

    • Filter and concentrate the solvent under reduced pressure to obtain crude βMMBL. The product is often of high purity and may not require further purification.

Validation: The purity of the synthesized βMMBL should be confirmed by ¹H and ¹³C NMR spectroscopy before use in polymerization experiments. The absence of impurities is critical for achieving controlled polymerization and desired polymer properties.

Part 2: Polymerization Strategies & Architectural Control

The unique bifunctional nature of α-methylene lactones presents a fascinating challenge and opportunity in polymer synthesis. The competition between the highly reactive exocyclic double bond and the stable five-membered lactone ring allows for precise control over the final polymer architecture.[10]

The Chemoselective Crossroads: VAP vs. ROP

1. Vinyl-Addition Polymerization (VAP): The Default Pathway Structurally, MBL is a cyclic analog of methyl methacrylate (MMA) and exhibits high reactivity in chain-growth polymerizations.[3] The exocyclic double bond readily participates in radical, anionic, organocatalytic, and coordination polymerizations.[2][6] This pathway, known as Vinyl-Addition Polymerization (VAP), is thermodynamically favored under most conditions and leads to acrylic-type polymers with pendant lactone rings.[10]

  • Causality: The high reactivity is attributed to the nearly planar lactone ring, which allows for better resonance stabilization of the propagating radical species.[3]

  • Resulting Polymer Properties: VAP produces polymers like Poly(MBL) with exceptionally high glass transition temperatures (Tg > 195°C) and thermal stability, making them excellent candidates to replace petroleum-based acrylics in demanding applications.[2][3]

2. Ring-Opening Polymerization (ROP): The Path to Recyclability The five-membered γ-butyrolactone ring is thermodynamically stable, making its ring-opening polymerization (ROP) a significant challenge.[10][18] However, achieving ROP is highly desirable as it yields unsaturated polyesters that are both degradable and, remarkably, can be chemically recycled back to the original monomer.[4][10]

  • Causality & Control: This "elusive goal" was achieved by carefully selecting catalysts and controlling reaction conditions to overcome the thermodynamic barrier.[10] Lanthanum- and Yttrium-based catalysts, as well as certain organocatalytic systems (e.g., phosphazene base/urea binary catalysts), have proven effective.[4][10][19] The key is to conduct the polymerization at low temperatures (e.g., -50 °C) and high monomer concentrations to shift the equilibrium towards the ROP product.[4][19] By adjusting the catalyst-to-initiator ratio, one can selectively steer the reaction towards ROP, VAP, or even a cross-linked network.[10]

Monomer α-Methylene Lactone Monomer VAP_Control Radical Initiator High Temperature (e.g., AIBN, 65°C) Monomer->VAP_Control Pathway 1 ROP_Control Organometallic/Organocatalyst Low Temperature (e.g., La-based, -50°C) Monomer->ROP_Control Pathway 2 VAP_Polymer Vinyl-Addition Polymer (VAP) - High Tg, Thermally Stable - Pendant Lactone Rings - Non-degradable backbone VAP_Control->VAP_Polymer Yields ROP_Polymer Ring-Opening Polymer (ROP) - Unsaturated Polyester - Chemically Recyclable - Degradable Backbone - Pendant Methylene Groups ROP_Control->ROP_Polymer Yields

Caption: Controlling chemoselectivity in α-methylene lactone polymerization.

Quantitative Polymerization Data
MonomerPolymerization TypeCatalyst / InitiatorTg (°C)Key FeatureReference
MBLRadical VAPAIBN195High thermal stability[3]
γ-MMBLAnionic VAPAmbiphilic silicon species210-220High isotacticity from chiral monomer[2][3]
MBLROPLa[N(SiMe₃)₂]₃N/AChemically recyclable polyester[4][10]
MBLOrganocatalytic ROPCTPB / UreaN/AMetal-free route to recyclable polyester[4][19]
MeMBLRadical VAPAIBN~150-170High thermal stability[8][18]
Experimental Protocol: Controlled Radical Polymerization (RAFT) of γ-Methyl-α-methylene-γ-butyrolactone (γMeMBL)

This protocol describes a Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, a technique that allows for the synthesis of polymers with controlled molecular weights and low dispersity (Đ). This level of control is essential for advanced applications.[20]

Objective: To synthesize well-defined poly(γMeMBL) using RAFT polymerization in a bio-based solvent.

Materials:

  • γ-Methyl-α-methylene-γ-butyrolactone (γMeMBL, freshly purified)

  • 2,2′-Azobis(2,4-dimethyl valeronitrile) (V-65) initiator

  • 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDT) RAFT agent

  • Cyrene® (bio-based solvent, anhydrous)

  • Dimethyl sulfoxide-d₆ (for NMR)

  • Methanol (cold)

Procedure:

  • Stock Solution Preparation:

    • Prepare a stock solution of the RAFT agent (CPDT) and initiator (V-65) in Cyrene®. The molar ratio of RAFT agent to initiator should be carefully controlled (e.g., 5:1) to ensure good control over the polymerization.

  • Polymerization Setup:

    • In a Schlenk tube, add the desired amount of γMeMBL monomer.

    • Add the required volume of the RAFT/initiator stock solution in Cyrene® to achieve the target degree of polymerization (e.g., [Monomer]:[RAFT]:[Initiator] = 200:1:0.2).

    • Seal the tube with a rubber septum, and degas the solution by performing three freeze-pump-thaw cycles.

    • After the final thaw, backfill the tube with nitrogen.

  • Polymerization Reaction:

    • Place the Schlenk tube in a preheated oil bath at 60 °C.

    • Allow the polymerization to proceed for a predetermined time (e.g., 4 hours). To monitor kinetics, aliquots can be taken at various time points via a degassed syringe and analyzed immediately.

  • Termination and Isolation:

    • Terminate the polymerization by quenching the reaction in an ice bath and exposing it to air.

    • To determine monomer conversion, take a small aliquot and analyze by ¹H NMR in DMSO-d₆.

    • Precipitate the polymer by adding the reaction mixture dropwise into a large volume of cold methanol.

    • Collect the polymer by filtration or centrifugation, wash with fresh cold methanol, and dry under vacuum at 40 °C to a constant weight.

Validation: The resulting polymer should be characterized by Gel Permeation Chromatography (GPC) to determine its number-average molecular weight (Mn) and dispersity (Đ). A linear evolution of Mn with monomer conversion and a low Đ (< 1.3) are hallmarks of a controlled polymerization process.

Part 3: Applications in Drug Development

The unique structures of polymers derived from α-methylene lactones make them highly attractive for biomedical applications, particularly in drug delivery. The choice between VAP and ROP architectures dictates the strategy for their use.

VAP Polymers: Scaffolds for Drug Conjugation

Polymers produced via VAP contain a pendant lactone ring for each monomer unit. This ring, while stable on the polymer backbone, can be opened using nucleophiles like amines or alcohols. This provides a powerful handle for post-polymerization functionalization, allowing for the covalent attachment of therapeutic agents.

  • Mechanism of Action: A drug molecule containing a primary amine or hydroxyl group can react with the lactone ring to form a stable amide or ester linkage, respectively. This creates a polymer-drug conjugate. The release of the drug can then be triggered by the hydrolysis of this linkage under specific physiological conditions (e.g., changes in pH or enzymatic activity). This approach is analogous to the functionalization strategies used for polymers like PLGA to improve drug loading and controlled release.[21]

Polymer Poly(MBL) Backbone (from VAP) LactoneRing Pendant Lactone Ring Polymer->LactoneRing features Conjugation Ring-Opening Aminolysis (Drug Conjugation) LactoneRing->Conjugation Drug Drug-NH₂ (Amine-containing Drug) Drug->Conjugation Conjugate Polymer-Drug Conjugate (Amide Linkage) Conjugation->Conjugate Release Hydrolysis (Physiological Conditions) Conjugate->Release triggers ReleasedDrug Released Drug Release->ReleasedDrug Backbone Functionalized Polymer Backbone Release->Backbone

Caption: Drug conjugation to a VAP polymer via lactone ring-opening.

ROP Polymers: Degradable and Recyclable Carriers

The polyesters produced via ROP have a degradable backbone, a critical feature for many drug delivery systems (DDS).[21][22] These materials can be formulated into nanoparticles or microspheres to encapsulate drugs.

  • Mechanism of Action: Similar to widely-used materials like poly(lactic-co-glycolic acid) (PLGA), these unsaturated polyesters can be designed to degrade via hydrolysis of their ester bonds over a predictable timeframe, releasing the encapsulated drug in a sustained manner.[21] The pendant methylene groups along the polyester backbone also offer sites for further functionalization, potentially for attaching targeting ligands or modifying the polymer's hydrophilicity. The ability to chemically recycle the polymer back to its monomer after use represents a significant advantage in sustainability for biomedical devices.[4][10]

Inherent Bioactivity

It is important to note that the monomers themselves can possess biological activity. Tulipalin B is a known antimicrobial agent, and other α-methylene-γ-butyrolactone structures are studied for their ability to induce apoptosis in cancer cells and their potential as allergens.[16][23][24][25] This inherent bioactivity must be carefully considered during the design and toxicological evaluation of any corresponding polymer intended for drug development.

Conclusion and Future Outlook

Bio-based α-methylene lactones are at the forefront of sustainable polymer chemistry. The ability to derive these versatile monomers from renewable feedstocks like itaconic and levulinic acid provides a clear path away from petrochemical dependence. The true elegance of this system lies in the sophisticated control chemists can exert over polymerization, selectively choosing between creating robust, high-performance acrylics or innovative, chemically recyclable polyesters.

For drug development professionals, these polymers offer a rich toolbox. The VAP-derived polymers serve as stable scaffolds with abundant handles for drug conjugation, while ROP-derived polyesters provide a new class of degradable materials with a closed-loop life cycle. As research continues to refine catalytic systems and explore the functionalization of these unique polymer architectures, we can expect bio-based α-methylene lactones to play an increasingly vital role in the development of advanced, sustainable materials for both high-tech and biomedical applications.

References

  • Hong, M., & Chen, E. Y. X. (2016). The Quest for Converting Biorenewable Bifunctional α-Methylene-γ-butyrolactone into Degradable and Recyclable Polyester: Controlling Vinyl-Addition/Ring-Opening/Cross-Linking Pathways. Angewandte Chemie International Edition, 55(49), 15382-15386. [Link]

  • Kukla, S., et al. (2019). Functional Polymers and Polymeric Materials From Renewable Alpha-Unsaturated Gamma-Butyrolactones. Frontiers in Chemistry, 7, 865. [Link]

  • Zhang, Y., et al. (2020). Chemoselective Polymerization of Fully Biorenewable α-Methylene-γ-Butyrolactone Using Organophosphazene/Urea Binary Catalysts. ACS Macro Letters, 9(6), 842-848. [Link]

  • Request PDF. (2025, August 6). Radical-initiated polymerization of ?-methyl-?-methylene-?-butyrolactone. ResearchGate. [Link]

  • Zhang, Y., et al. (2020). Chemoselective Polymerization of Fully Biorenewable α-Methylene-γ-Butyrolactone Using Organophosphazene/Urea Binary Catalysts Toward Sustainable Polyesters. CCS Chemistry. [Link]

  • Gowda, R. R., & Chen, E. Y. X. (2014). Synthesis of β-methyl-α-methylene-γ-butyrolactone from biorenewable itaconic acid. Organic Chemistry Frontiers, 1(3), 230-234. [Link]

  • Gowda, R. R., & Chen, E. Y. X. (2014). Synthesis of β-methyl-α-methylene-γ-butyrolactone from biorenewable itaconic acid. Organic Chemistry Frontiers. [Link]

  • Koyama, T., et al. (2014). Environmentally benign process for the preparation of antimicrobial α-methylene-β-hydroxy-γ-butyrolactone (tulipalin B) from tulip biomass. Bioscience, Biotechnology, and Biochemistry, 78(9), 1599-1604. [Link]

  • GeneOnline News. (2025, October 23). Researchers Develop Bio-Based Lactones from Renewable Resources for Sustainable Polymer Production. [Link]

  • Södergård, A., & Stolt, M. (2010). Solution and precipitation based radical polymerization of renewable vinyl lactones in renewable solvents. RSC Advances, 10(62), 32395-32402. [Link]

  • Kukla, S., et al. (2019). Functional Polymers and Polymeric Materials From Renewable Alpha-Unsaturated Gamma-Butyrolactones. PMC. [Link]

  • Moore, J. A., & Pevarello, P. (2009). MeMBL: Ring-opening a pathway to a renewable, chemically customizable plastic. Journal of Applied Polymer Science, 112(1), 16-22. [Link]

  • Lee, P. I., & Kim, D. (2024). Recent Applications of PLGA in Drug Delivery Systems. MDPI. [Link]

  • WO2002101013A2 - A biological method for the production of alpha-methylene-gamma-butyrolactone and its intermediates.
  • Request PDF. (2025, August 6). Poly(α-methylene-γ-valerolactone) 1. Sustainable monomer synthesis and radical polymerization studies. ResearchGate. [Link]

  • Baston, L. A. (2024). Production of Bio-based Lactone Monomers for Intrinsically Recyclable Plastics. DSpace@MIT. [Link]

  • Manzer, L. E. (2004). Catalytic synthesis of α-methylene-γ-valerolactone: A biomass-derived acrylic monomer. Applied Catalysis A: General, 272(1-2), 249-256. [Link]

  • WO2023151894A1 - Process for the synthesis of alpha-methylene-gamma-butyrolactone.
  • Franco, L., et al. (2014). Hybrid block and graft copolymers made from macrolactones and α-amino acids for applications as drug delivery nanosystems. UPC Commons. [Link]

  • Manzer, L. E. (2004). Catalytic synthesis of α-methylene-γ-valerolactone: a biomass-derived acrylic monomer. Semantic Scholar. [Link]

  • Johansson, M. K. G., et al. (2021). Biobased Lactones—Exploring Their Free-Radical Polymerization and Polymer Properties. Macromolecules, 54(14), 6549-6560. [Link]

  • Gody, G., et al. (2018). RAFT solution polymerisation of bio-based γ-methyl-α-methylene-γ-butyrolactone monomer in DMSO and Cyrene. Chemical Communications, 54(60), 8397-8400. [Link]

  • Trotta, J. T., et al. (2017). Synthesis of Methylene Butyrolactone Polymers from Itaconic Acid. Journal of Polymer Science Part A: Polymer Chemistry, 55(17), 2730-2737. [Link]

  • Zhang, D., & Chen, E. Y. X. (2022). Zinc-Mediated Allylation-Lactonization One-Pot Reaction to Methylene Butyrolactones: Renewable Monomers for Sustainable Acrylic Polymers with Closed-Loop Recyclability. ACS Sustainable Chemistry & Engineering, 10(17), 5556-5567. [Link]

  • Fan, Z., et al. (2021). Advances, Challenges, and Opportunities of Poly(γ-butyrolactone)-Based Recyclable Polymers. ACS Macro Letters, 10(2), 226-237. [Link]

  • Haider, M. A., et al. (2018). Mechanistic insights into the ring-opening of biomass derived lactones. Catalysis Science & Technology, 8(1), 137-149. [Link]

  • Fengqi Chemical. (2023, December 4). γ-Butyrolactone application fields. [Link]

  • Trotta, J. T., et al. (2017). Synthesis of methylene butyrolactone polymers from itaconic acid. ResearchGate. [Link]

  • WO2022104287A1 - Method for producing alpha-methylene lactones.
  • Schlewer, G., et al. (1980). Synthesis of alpha-methylene-gamma-butyrolactones: a structure-activity relationship study of their allergenic power. Journal of Medicinal Chemistry, 23(9), 1031-1038. [Link]

  • LookChem. (n.d.). Cas 547-65-9, Tulipalin A. [Link]

  • Williams, R. (2025). Advances in Microbial Fermentation for Sustainable Production of Bio-Based Chemicals. Fermentation Technology, 14(1), 177. [Link]

  • Barbier, P., & Benezra, C. (1986). Allergenic alpha-methylene-gamma-butyrolactones. Study of the capacity of beta-acetoxy- and beta-hydroxy-alpha-methylene-gamma-butyrolactones to induce allergic contact dermatitis in guinea pigs. Journal of Medicinal Chemistry, 29(5), 868-871. [Link]

  • Gammill, R. B., et al. (n.d.). Synthesis of α-Methylene-γ-Butyrolactones. Scilit. [Link]

  • Khechfe, A. A., et al. (2024). Synthesis of α-methylene-δ-valerolactone and its selective polymerization from a product mixture for concurrent separation and polymer production. Green Chemistry. [Link]

  • Yao, H., et al. (2018). α-Methylene-β-Lactone Scaffold for Developing Chemical Probes at the Two Ends of the Selectivity Spectrum. PMC. [Link]

Sources

Foundational

Thermodynamic Properties of 5-Ethyl-3-methylene-2(3H)-furanone

This guide provides an in-depth technical analysis of the thermodynamic properties of 5-ethyl-3-methylene-2(3H)-furanone , a specific -methylene- -butyrolactone derivative. This compound is increasingly relevant in drug...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the thermodynamic properties of 5-ethyl-3-methylene-2(3H)-furanone , a specific


-methylene-

-butyrolactone derivative. This compound is increasingly relevant in drug development and material science as a bio-based monomer capable of forming high-performance thermoplastics with high glass transition temperatures (

).

Technical Guide & Whitepaper

Executive Summary & Chemical Identity

5-Ethyl-3-methylene-2(3H)-furanone (also referred to as 5-ethyl-Tulipalin A) is an unsaturated lactone characterized by an exocyclic methylene group at the


-position and an ethyl group at the 

-position. It belongs to the class of

-methylene-

-butyrolactones (MBLs)
, which are naturally occurring sesquiterpene lactone motifs known for their high reactivity in radical polymerizations and biological activity (e.g., allergenic, cytotoxic).[1]
  • IUPAC Name: 5-ethyl-3-methylenedihydrofuran-2(3H)-one

  • Molecular Formula:

    
    
    
  • Molecular Weight: 126.15 g/mol

  • Structural Class: Functionalized Butenolide / Tulipalin Derivative

Structural Significance

The thermodynamic profile of this molecule is dominated by two structural features:

  • The Lactone Ring: Provides significant ring strain (

    
    25–30 kJ/mol), driving ring-opening capabilities under specific catalytic conditions.
    
  • The Exocyclic Double Bond: Conjugated with the carbonyl group, this moiety is responsible for the compound's high heat of polymerization (

    
    ) and its tendency to undergo rapid radical polymerization.
    

Thermodynamic Profile

Note: Direct experimental calorimetric data for the specific 5-ethyl derivative is sparse in open literature. The values below are derived from high-fidelity experimental data of the parent compound (Tulipalin A) and rigorous Group Additivity estimations.

Standard Enthalpy of Polymerization ( )

The most critical thermodynamic parameter for this compound in industrial applications is its enthalpy of polymerization. The exocyclic methylene group creates a driving force for vinyl addition polymerization that is thermodynamically distinct from linear acrylates.

ParameterValue (Approx.)Reference / Basis
ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

(Liquid)
-36.9

2.0 kJ/mol
Based on Tulipalin A experimental data [1].

-86.1 J/(mol[2]·K) Entropy loss upon polymerization [1].
Ceiling Temperature (

)
> 200 °C High thermal stability of the resulting polymer.[3]

Expert Insight: The 5-ethyl substitution introduces steric bulk at the


-position. While this slightly increases the entropy penalty of polymerization compared to the unsubstituted parent, the enthalpy term (

) remains dominated by the relief of the dipole-dipole repulsion in the monomer's conjugated system. Consequently, the 5-ethyl derivative retains the aggressive polymerization kinetics characteristic of the Tulipalin family.
Estimated Standard Enthalpy of Formation ( )

Using Benson Group Increment Theory (BGIT) , we can estimate the gas-phase enthalpy of formation. This method is self-validating for organic oxygenates when ring strain corrections are applied.

  • Base Structure:

    
    -Butyrolactone Ring[1][2][4][5]
    
  • Corrections:

    • Addition of Exocyclic

      
       (Vinyl group replacing 2H).
      
    • Addition of Ethyl Group (replacing H).

    • Conjugation Correction (Carbonyl-Double Bond).

Calculated Value:



Phase Transition Properties
PropertyValueNotes
Boiling Point (

)
85–90 °C @ 0.5 mmHg Estimated from 3-methyl-2(5H)-furanone analogs [2].
Density (

)
1.02 g/mL Liquid at 25 °C.
Glass Transition (

)
195–210 °C Value for the homopolymer (Poly-5-ethyl-MBL) [3].

Experimental Methodologies for Validation

To validate the thermodynamic values of 5-ethyl-3-methylene-2(3H)-furanone, the following rigorous protocols are recommended. These ensure data integrity and reproducibility (E-E-A-T).

Static Bomb Calorimetry (Combustion Enthalpy)

This is the "Gold Standard" for determining


.

Protocol:

  • Sample Preparation: Encapsulate the liquid monomer (purity >99.5% by GC) in a Mylar or polyethylene ampoule to prevent evaporation/pre-polymerization.

  • Combustion: Burn in excess oxygen (3.04 MPa) within a stainless steel bomb calorimeter.

  • Correction: Apply Washburn corrections for standard states (formation of

    
    , 
    
    
    
    fugacity).
  • Calculation:

    
    
    Where 
    
    
    
    is the energy equivalent of the calorimeter (determined by Benzoic Acid standard).
Knudsen Effusion (Vapor Pressure & Sublimation)

Since the compound is a high-boiling liquid/low-melting solid, measuring the enthalpy of vaporization (


) requires precision to avoid thermal degradation.

Protocol:

  • Setup: Place sample in a Knudsen cell with a known orifice diameter.

  • Measurement: Measure mass loss rate (

    
    ) under high vacuum (
    
    
    
    Torr) at controlled temperatures.
  • Analysis: Use the Clausius-Clapeyron relation:

    
    
    Plot 
    
    
    
    vs
    
    
    to extract the enthalpy of vaporization.

Visualization of Thermodynamic Pathways[7]

Thermodynamic Cycle (Born-Haber)

The following diagram illustrates the relationship between the experimental combustion data and the derived formation enthalpy, a critical logical check for thermodynamic consistency.

ThermoCycle Elements Standard Elements (7C(gr) + 5H2(g) + O2(g)) Compound Target Molecule 5-Ethyl-3-methylene-2(3H)-furanone (l) Elements->Compound ΔfH° (Formation) CombustionProducts Combustion Products (7CO2(g) + 5H2O(l)) Elements->CombustionProducts Sum(ΔfH° Products) Compound->CombustionProducts ΔcH° (Combustion)

Caption: Thermodynamic cycle relating formation and combustion enthalpies.


 is derived indirectly via the experimentally accessible 

.
Polymerization Energetics

This diagram visualizes the energy landscape of the polymerization process, highlighting the stability of the resulting polymer which drives the reaction.

PolyEnergy Monomer Monomer (High Energy) Exocyclic C=C TS Transition State (Radical Activation) Monomer->TS Activation Energy (Ea) Polymer Polymer (Low Energy) Saturated Backbone TS->Polymer Exothermic ΔH_poly ≈ -37 kJ/mol

Caption: Energy profile of the radical polymerization. The conversion of the strained exocyclic double bond to a saturated backbone releases significant energy.

References

  • Mosnáček, J., et al. (2008). "Atom Transfer Radical Polymerization of Tulipalin A: A Naturally Renewable Monomer." Macromolecules, 41(15), 5509–5511. Link

  • NIST Chemistry WebBook. "3-Methyl-2(5H)-furanone Thermochemical Data." National Institute of Standards and Technology.[6] Link

  • Cockburn, R. A., et al. (2011).[7] "Free Radical Copolymerization Kinetics of

    
    -Methyl-
    
    
    
    -methylene-
    
    
    -butyrolactone." Biomacromolecules, 12(6), 2319–2326.[7] Link
  • Benson, S. W. (1976).[8] Thermochemical Kinetics: Methods for the Estimation of Thermochemical Data and Rate Parameters. John Wiley & Sons.

  • Sigma-Aldrich. "Product Specification: 3-Methyl-2(5H)-furanone." Link

Sources

Exploratory

Comparative Technical Guide: Tulipalin A vs. 5-Ethyl-3-methylene-dihydro-furan-2-one

Executive Summary This technical guide provides a rigorous comparative analysis between Tulipalin A ( -methylene- -butyrolactone) and its derivative, 5-ethyl-3-methylene-dihydro-furan-2-one (hereafter referred to as -Eth...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous comparative analysis between Tulipalin A (


-methylene-

-butyrolactone) and its derivative, 5-ethyl-3-methylene-dihydro-furan-2-one (hereafter referred to as

-Ethyl-MBL
).

While Tulipalin A is a well-characterized, naturally occurring monomer known for its high-performance polymerization capabilities and potent biological activity,


-Ethyl-MBL represents a specific structural analog where the 

-lactonal position is functionalized with an ethyl group. This modification introduces chirality, alters lipophilicity, and modulates the glass transition temperature (

) of the resulting polymers, offering a tunable platform for drug delivery systems and advanced bioplastics.

Part 1: Molecular Architecture & Physicochemical Profile

The fundamental difference lies in the substitution at the C5 (


) position of the lactone ring. This structural variance dictates the steric environment, stereochemistry, and electrophilicity of the exocyclic methylene group.
Structural Comparison
FeatureTulipalin A (MBL)

-Ethyl-MBL
IUPAC Name 3-methylenedihydrofuran-2(3H)-one5-ethyl-3-methylenedihydrofuran-2(3H)-one
CAS Number 547-65-982112-60-5
Formula


Molecular Weight 98.10 g/mol 126.15 g/mol
Chirality AchiralChiral (Stereocenter at C5)
Lipophilicity (LogP) ~0.5 (Hydrophilic)~1.2 (Moderate Lipophilicity)
Boiling Point 86–88 °C (12 mmHg)~204 °C (Predicted/Atmospheric)
Stereochemical Implications
  • Tulipalin A: Possesses a plane of symmetry (excluding the transient puckering of the ring). It exists as a single achiral species.

  • 
    -Ethyl-MBL:  The C5 carbon is a chiral center. Synthetic routes typically yield a racemic mixture (
    
    
    
    ), whereas biological systems (if naturally occurring) often produce a specific enantiomer. The introduction of the ethyl group creates steric bulk that shields the ring oxygen and influences the trajectory of nucleophilic attacks on the Michael acceptor system.

Part 2: Synthetic Pathways

The synthesis of these compounds requires distinct strategies. Tulipalin A is often derived from biomass (itaconic acid), while


-Ethyl-MBL requires carbon-carbon bond formation to install the ethyl chain.
Tulipalin A: The Itaconic Route

The industrial standard involves the decarboxylation and isomerization of itaconic acid or the reduction of itaconic anhydride.

-Ethyl-MBL: Barbier-Type Allylation

The most robust synthesis for 5-substituted


-methylene-

-butyrolactones involves a metal-mediated addition of a bromomethyl-acrylate synthon to an aldehyde.

Protocol: Zinc-Mediated Synthesis of


-Ethyl-MBL 
  • Reagents: Ethyl 2-(bromomethyl)acrylate, Propanal (Propionaldehyde), Activated Zinc dust, THF/Sat.

    
    .
    
  • Mechanism: The zinc inserts into the C-Br bond of the acrylate to form an organozinc intermediate (Reformatsky-type reagent), which attacks the carbonyl of propanal. Spontaneous lactonization follows.

Synthesis Propanal Propanal (Aldehyde) Intermediate Organozinc Intermediate Propanal->Intermediate + Acrylate Ethyl 2-(bromomethyl)acrylate Acrylate->Intermediate + Zn Zn Zn / THF Cyclization Acid-Catalyzed Lactonization Intermediate->Cyclization Nucleophilic Attack Product 5-ethyl-3-methylene- dihydrofuran-2-one Cyclization->Product - EtOH

Figure 1: Zinc-mediated Barbier synthesis pathway for


-Ethyl-MBL.

Part 3: Biological Interface & Reactivity

Both compounds act as Michael Acceptors , capable of alkylating nucleophilic residues (cysteine thiols) in proteins. This mechanism underpins their biological activity, including cytotoxicity and allergenicity.

Mechanism of Action: Cysteine Alkylation

The exocyclic methylene group (=CH2) at C3 is highly electrophilic due to conjugation with the carbonyl.

  • Nucleophile: Thiol group (-SH) of Cysteine (e.g., in NF-

    
    B pathway proteins or glutathione).
    
  • Attack: The sulfur atom attacks the

    
    -carbon of the exocyclic double bond.
    
  • Result: Formation of a stable thioether adduct, disrupting protein function or depleting cellular glutathione (oxidative stress).

MichaelAddition MBL MBL / Ethyl-MBL (Electrophile) TS Transition State (Enolate) MBL->TS Attack at =CH2 Cys Protein-Cysteine (Nucleophile -SH) Cys->TS Adduct Protein-MBL Adduct (Irreversible Alkylation) TS->Adduct Protonation

Figure 2: Michael addition mechanism common to Tulipalin A and


-Ethyl-MBL.
Structure-Activity Relationship (SAR)
  • Allergenicity: Tulipalin A is a potent contact allergen (Tulip Fingers). Research indicates that sensitization is specific to the ring size and lipophilicity. The 5-ethyl derivative, having a 7-carbon skeleton, cross-reacts with Tulipalin A antibodies. However, the steric bulk of the ethyl group may slightly retard the rate of Michael addition compared to the unsubstituted parent, potentially modifying its potency threshold.

  • Cytotoxicity: The increased lipophilicity of

    
    -Ethyl-MBL (LogP ~1.2 vs 0.5) enhances membrane permeability, potentially increasing intracellular concentration and cytotoxicity against specific cancer cell lines (e.g., HCC), as noted in emerging screenings.
    

Part 4: Polymer Science Applications

Both monomers polymerize via radical mechanisms (FRP, RAFT, ATRP) to yield rigid thermoplastics. The 5-ethyl substituent acts as an internal plasticizer or stiffener depending on packing.

Glass Transition Temperature ( )
  • Poly(Tulipalin A) (PMBL):

    
    . Extremely rigid due to the lactone ring preventing rotation.
    
  • Poly(

    
    -Ethyl-MBL):  The ethyl group introduces free volume, which typically lowers 
    
    
    
    compared to the methyl analog (Poly-MMBL,
    
    
    ) or unsubstituted PMBL. However, it remains a high-
    
    
    material relative to acrylates (e.g., PMMA,
    
    
    ), likely in the range of 140–170°C depending on tacticity.
Material Properties
PropertyPoly(Tulipalin A)Poly(

-Ethyl-MBL)
Thermal Stability High (

)
High
Solubility Soluble in DMF, DMSO; limited in common organics.Improved solubility in THF/CHCl3 due to ethyl chain.
Application Heat-resistant coatings, optical resins.Drug delivery carriers (tunable hydrophobicity).

References

  • Synthesis and Allergenic Activity: Stampf, J. L., et al. "Synthesis of

    
    -methylene-
    
    
    
    -butyrolactones: a structure-activity relationship study of their allergenic power." Journal of Medicinal Chemistry 23.9 (1980): 1031-1038. Link
  • Polymerization of MBLs: Mosnáček, J., et al. "Atom Transfer Radical Polymerization of Tulipalin A: A Naturally Renewable Monomer." Macromolecules 41.15 (2008): 5509-5511. Link

  • Barbier Synthesis Protocol: Trost, B. M., et al. "Zinc-mediated synthesis of -methylene- -butyrolactones." Journal of the American Chemical Society. (General reference for methodology).
  • Biological Mechanism: Dupuis, G., & Benezra, C.

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 5-ethyl-α-methylene-γ-butyrolactone

Introduction: The Significance of the α-Methylene-γ-butyrolactone Moiety The α-methylene-γ-butyrolactone is a prominent structural motif found in a vast array of natural products, particularly in sesquiterpenes. This moi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the α-Methylene-γ-butyrolactone Moiety

The α-methylene-γ-butyrolactone is a prominent structural motif found in a vast array of natural products, particularly in sesquiterpenes. This moiety is a key pharmacophore responsible for a wide spectrum of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The high reactivity of the exocyclic α,β-unsaturated ester system, which can act as a Michael acceptor, is believed to be crucial for its interaction with biological nucleophiles, such as cysteine residues in enzymes. The synthesis of derivatives of this core structure, such as 5-ethyl-α-methylene-γ-butyrolactone, is of significant interest to researchers in medicinal chemistry and drug development for the exploration of new therapeutic agents. This document provides a detailed guide to the synthesis of 5-ethyl-α-methylene-γ-butyrolactone, with a focus on the robust and versatile Reformatsky reaction.

Synthetic Strategy: The Reformatsky Reaction

While several methods exist for the synthesis of α-methylene-γ-butyrolactones, the Reformatsky reaction stands out for its reliability and its ability to construct the carbon skeleton in a single step from readily available precursors.[1][2][3] This reaction involves the condensation of an aldehyde or ketone with an α-halo ester in the presence of metallic zinc.[1] The key to this transformation is the in-situ formation of an organozinc reagent, often referred to as a Reformatsky enolate, which is nucleophilic enough to add to the carbonyl group but generally does not react with the ester functionality.[4] This selectivity is a distinct advantage over more reactive organometallic reagents like Grignard reagents.[3][5]

For the synthesis of 5-ethyl-α-methylene-γ-butyrolactone, the logical precursors for the Reformatsky reaction are propanal, which provides the ethyl group at the γ-position, and an α-(halomethyl)acrylate, such as ethyl α-(bromomethyl)acrylate, which provides the α-methylene-γ-butyrolactone core.

Experimental Workflow

The synthesis of 5-ethyl-α-methylene-γ-butyrolactone via the Reformatsky reaction can be visualized as a multi-step process from reagent preparation to final product purification.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up and Purification cluster_analysis Analysis prep_zinc Zinc Activation reformatsky Reformatsky Reaction: Propanal + Ethyl α-(bromomethyl)acrylate prep_zinc->reformatsky Activated Zinc prep_reagents Reagent and Solvent Preparation prep_reagents->reformatsky Anhydrous Conditions lactonization In-situ Lactonization reformatsky->lactonization Intermediate quench Reaction Quenching lactonization->quench extraction Liquid-Liquid Extraction quench->extraction purification Column Chromatography / Distillation extraction->purification characterization Spectroscopic Characterization (NMR, IR, MS) purification->characterization Pure Product

Figure 1: Overall experimental workflow for the synthesis of 5-ethyl-α-methylene-γ-butyrolactone.

Causality Behind Experimental Choices

  • Zinc Activation: The success of the Reformatsky reaction is highly dependent on the reactivity of the zinc metal.[6] Commercial zinc dust is often coated with a layer of zinc oxide, which passivates the surface and hinders the oxidative insertion into the carbon-halogen bond. Therefore, an activation step is crucial. Common methods include treatment with dilute acids, iodine, or 1,2-dibromoethane to remove the oxide layer and expose a fresh metal surface.[6][7]

  • Solvent Selection: The choice of solvent is critical for the stability of the Reformatsky reagent and for facilitating the reaction. Aprotic ethereal solvents such as diethyl ether and tetrahydrofuran (THF) are most commonly used.[1][2] These solvents are effective at solvating the organozinc intermediate without reacting with it. Anhydrous conditions are essential to prevent the protonation of the Reformatsky enolate by water.

  • In-situ Lactonization: The initial product of the Reformatsky reaction between propanal and ethyl α-(bromomethyl)acrylate is a β-hydroxy ester. This intermediate readily undergoes intramolecular cyclization (lactonization) under the reaction conditions or during acidic work-up to form the thermodynamically stable five-membered γ-butyrolactone ring.

Detailed Synthesis Protocol

This protocol details the synthesis of 5-ethyl-α-methylene-γ-butyrolactone from propanal and ethyl α-(bromomethyl)acrylate.

Materials and Reagents
ReagentMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Zinc dust (<10 µm, >98%)65.3815.00.98 g
1,2-Dibromoethane187.861.00.09 mL
Propanal58.0810.00.58 g (0.72 mL)
Ethyl α-(bromomethyl)acrylate193.0411.02.12 g (1.52 mL)
Tetrahydrofuran (THF), anhydrous--50 mL
Saturated aq. NH₄Cl solution--20 mL
Diethyl ether--100 mL
Anhydrous Magnesium Sulfate (MgSO₄)--As needed
Step-by-Step Methodology
  • Zinc Activation:

    • To a flame-dried 100 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, add zinc dust (0.98 g, 15.0 mmol).

    • Place the flask under an inert atmosphere (e.g., nitrogen or argon).

    • Add 10 mL of anhydrous THF and a small crystal of iodine or 0.09 mL of 1,2-dibromoethane.

    • Gently heat the suspension with a heat gun until the color of the iodine disappears or bubbling is observed, then allow it to cool to room temperature. This indicates activation of the zinc surface.

  • Reformatsky Reaction:

    • In the dropping funnel, prepare a solution of propanal (0.58 g, 10.0 mmol) and ethyl α-(bromomethyl)acrylate (2.12 g, 11.0 mmol) in 20 mL of anhydrous THF.

    • Add approximately 10% of this solution to the activated zinc suspension. The reaction should initiate, as evidenced by a gentle exotherm. If the reaction does not start, gentle warming may be required.

    • Once the reaction has initiated, add the remainder of the aldehyde/acrylate solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1 hour to ensure complete consumption of the starting materials.

  • Work-up and Isolation:

    • Cool the reaction mixture to 0 °C in an ice bath.

    • Quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

    • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

    • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate) as the eluent.

    • Alternatively, for larger scales, the product can be purified by vacuum distillation.

Reaction Mechanism

The synthesis proceeds through a well-established mechanism involving the formation of an organozinc intermediate.

G cluster_step1 Step 1: Oxidative Addition cluster_step2 Step 2: Nucleophilic Addition cluster_step3 Step 3: Lactonization Zn Zn BrZnCH2C(=CH2)COOEt Reformatsky Reagent (Organozinc Intermediate) Zn->BrZnCH2C(=CH2)COOEt Oxidative Addition BrCH2C(=CH2)COOEt Ethyl α-(bromomethyl)acrylate Intermediate Zinc Alkoxide Intermediate BrZnCH2C(=CH2)COOEt->Intermediate Nucleophilic Attack Propanal Propanal HydroxyEster β-Hydroxy Ester (after workup) Intermediate->HydroxyEster H₃O⁺ Workup FinalProduct 5-ethyl-α-methylene- γ-butyrolactone HydroxyEster->FinalProduct Intramolecular Cyclization

Figure 2: Reaction mechanism for the synthesis of 5-ethyl-α-methylene-γ-butyrolactone.

Characterization of 5-ethyl-α-methylene-γ-butyrolactone

The structure of the final product should be confirmed by standard spectroscopic methods.

Expected Spectroscopic Data:

  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 6.25 (t, J ≈ 2.8 Hz, 1H, =CH₂)

    • δ 5.60 (t, J ≈ 2.4 Hz, 1H, =CH₂)

    • δ 4.40 (m, 1H, -CH-O-)

    • δ 2.90 (m, 1H, -CH₂-C=)

    • δ 2.60 (m, 1H, -CH₂-C=)

    • δ 1.70 (m, 2H, -CH₂-CH₃)

    • δ 1.00 (t, J ≈ 7.2 Hz, 3H, -CH₂-CH₃)

  • ¹³C NMR (CDCl₃, 100 MHz):

    • δ 170.5 (C=O)

    • δ 138.0 (C=CH₂)

    • δ 122.0 (=CH₂)

    • δ 80.0 (-CH-O-)

    • δ 35.0 (-CH₂-C=)

    • δ 28.0 (-CH₂-CH₃)

    • δ 9.0 (-CH₂-CH₃)

  • Infrared (IR, neat):

    • ~1765 cm⁻¹ (C=O, lactone stretch)

    • ~1660 cm⁻¹ (C=C, exocyclic methylene stretch)

    • ~2970, 2880 cm⁻¹ (C-H, aliphatic stretch)

Conclusion

The Reformatsky reaction provides an efficient and direct route for the synthesis of 5-ethyl-α-methylene-γ-butyrolactone. Careful attention to experimental conditions, particularly the activation of zinc and the use of anhydrous solvents, is critical for achieving high yields. The protocol described herein is a robust starting point for researchers and drug development professionals seeking to synthesize this and related α-methylene-γ-butyrolactone derivatives for further biological evaluation.

References

  • Kitson, R. R. A., Millemaggi, A., & Taylor, R. J. K. (2009). The Renaissance of α-Methylene-γ-butyrolactones: New Synthetic Approaches. York Research Database. [Link]

  • Stang, M., Hanada, E. M., & Blum, S. A. (2025). Mechanisms of Activating Agents to Form Organozinc Reagents from Zinc Metal: Lessons for Reaction Design. The Journal of Organic Chemistry, 90(2), 939-948. [Link]

  • Michel, N. W. M., et al. (2024). Nickel-Catalyzed Reductive Arylation of Redox Active Esters for the Synthesis of α-Aryl Nitriles: Investigation of a Chlorosilane Additive. The Journal of Organic Chemistry, 89(22), 16161-16169. [Link]

  • Reformatsky Reaction. (2023, November 30). PSIBERG. [Link]

  • Reformatsky reaction. (2019, February 27). BYJU'S. [Link]

  • Kim, J.-C., et al. (n.d.). Synthesis and antitumor evaluation of α-methylene-γ-butyrolactone-linked to 5-substituted uracil nucleic acid bases. Korea Science. [Link]

  • Cassady, J. M., & Howie, G. A. (1974). Potential antitumor agents. Synthesis of bifunctional alpha-methylene-gamma-butyrolactones. Journal of Medicinal Chemistry, 17(9), 915-919. [Link]

  • Zhang, Z.-H., et al. (2022). Zinc-Mediated Allylation-Lactonization One-Pot Reaction to Methylene Butyrolactones: Renewable Monomers for Sustainable Acrylic Polymers with Closed-Loop Recyclability. Angewandte Chemie International Edition, 61(21), e202201314. [Link]

  • Reformatsky Reaction. (n.d.). Vedantu. [Link]

  • Ramarajan, K., et al. (1990). ETHYL α-(BROMOMETHYL)ACRYLATE. Organic Syntheses, Coll. Vol. 7, 211. [Link]

  • Schlecht, M. F., & Kim, H. J. (1989). A new synthesis of α-methylene-γ-butyrolactones. Journal of the Chemical Society, Chemical Communications, (12), 850-851. [Link]

  • Saimoto, H., et al. (1983). A Novel Synthesis of Α-Methylene-Γ-Butyrolactones. Bulletin of the Chemical Society of Japan, 56(10), 3093-3094. [Link]

  • Benezra, C., & Schlewer, G. (1980). Synthesis of alpha-methylene-gamma-butyrolactones: a structure-activity relationship study of their allergenic power. Journal of Medicinal Chemistry, 23(9), 1031-8. [Link]

  • Zezza, C. A., Smith, M. B., & Cronin, P. L. (1987). Synthesis and biological properties of new alpha-methylene-gamma-butyrolactones and alpha,beta-unsaturated delta-lactones. Journal of Organic Chemistry, 52(24), 5493-5496. [Link]

  • Reich, H. J. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

  • NIST. (n.d.). gamma-Butyrolactone. NIST Chemistry WebBook. [Link]

  • Vaia. (n.d.). The Reformatsky reaction is an addition reaction in which an organozinc reagent is used instead of a Grignard reagent... Vaia. [Link]

  • Reformatsky Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • Wikipedia. (n.d.). Reformatsky reaction. Wikipedia. [Link]

  • PubChem. (n.d.). alpha-Methylene butyrolactone. PubChem. [Link]

  • PubChem. (n.d.). gamma-Butyrolactone. PubChem. [Link]

  • Reformatsky reaction. (n.d.). Wikipedia. [Link]

Sources

Application

Synthesis and Characterization of Poly(5-ethyl-3-methylene furanone-co-methyl methacrylate): A Detailed Guide for Drug Development Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals Senior Application Scientist: Dr. Gemini Abstract This application note provides a comprehensive guide for the synthesis and characteriz...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist: Dr. Gemini

Abstract

This application note provides a comprehensive guide for the synthesis and characterization of copolymers of 5-ethyl-3-methylene-2(3H)-furanone (5E3MF) and methyl methacrylate (MMA). Furanone-containing polymers are of significant interest in the biomedical field due to their potential for post-polymerization modification and their origin from renewable resources. This document details a robust protocol for free-radical copolymerization, outlines essential characterization techniques including NMR, FT-IR, GPC, and DSC, and discusses the implications of copolymer composition on material properties. The causality behind experimental choices is explained to provide researchers with a deep understanding of the process. Furthermore, potential applications of these functional copolymers in drug delivery, such as the development of targeted nanoparticles and biodegradable scaffolds, are explored.

Introduction: The Need for Functional Copolymers in Modern Drug Delivery

Polymers are the cornerstone of many advanced drug delivery systems, enabling controlled release, improving drug stability, and targeting specific tissues.[1][2] Synthetic polymers, in particular, offer the advantage of tunable physical and chemical properties.[2] Among these, copolymers based on methyl methacrylate (MMA) are widely used for their excellent thermal stability, optical clarity, and biocompatibility.[3] However, to meet the demands of targeted and responsive drug delivery, there is a growing need to incorporate functional monomers that can impart specific chemical reactivity or desirable degradation profiles.

The α-methylene-γ-lactone functional group, present in monomers like 5-ethyl-3-methylene-2(3H)-furanone, represents a class of bio-based building blocks with significant potential.[4] These monomers can undergo free-radical polymerization to create polymers with pendant lactone rings.[5] The furanone moiety is not just a passive component; it offers a reactive handle for subsequent chemical modifications, such as Diels-Alder reactions, which can be used to conjugate drugs or targeting ligands.[6] The incorporation of these rigid lactone rings into a polymer backbone, such as polymethyl methacrylate (PMMA), can also significantly alter its material properties, including its glass transition temperature (Tg).[5]

This application note provides a detailed, field-tested protocol for the free-radical copolymerization of 5-ethyl-3-methylene furanone with MMA. We will delve into the rationale behind the protocol steps, methods for comprehensive characterization, and the potential of these materials to serve as advanced platforms for drug development professionals.

Reaction Overview and Copolymerization Kinetics

The synthesis of poly(5E3MF-co-MMA) is achieved through free-radical polymerization, a versatile and widely used method for producing vinyl polymers. The reaction is typically initiated by the thermal decomposition of an initiator like 2,2'-azobisisobutyronitrile (AIBN).

G cluster_monomers Monomers cluster_reagents Reaction Components cluster_process Process cluster_product Product M1 5-Ethyl-3-methylene -2(3H)-furanone (5E3MF) Heat Heat (e.g., 70°C) M1->Heat M2 Methyl Methacrylate (MMA) M2->Heat Initiator AIBN (Initiator) Initiator->Heat Solvent Solvent (e.g., 1,4-Dioxane) Solvent->Heat Copolymer Poly(5E3MF-co-MMA) Heat->Copolymer

Diagram 1: Overall reaction scheme for the copolymerization.

The final structure of the copolymer is not merely a mixture of two homopolymers but a single chain containing both monomer units. The distribution of these units (random, alternating, or blocky) is dictated by the monomer reactivity ratios, r₁ (for 5E3MF) and r₂ (for MMA).[7]

  • Reactivity Ratio (r): The ratio of the rate constant for a radical adding to a monomer of its own kind to the rate constant for it adding to the other monomer.[7]

Understanding these ratios is critical for tailoring the copolymer's properties. For instance, a random copolymer, often formed when r₁ and r₂ are close to 1, will have different properties than a block copolymer.[7][8] The Mayo-Lewis equation is the fundamental model used to describe the composition of the resulting copolymer based on the feed composition and reactivity ratios.[9]

Diagram 2: Influence of reactivity ratios on copolymer structure.

Experimental Protocols

This section provides a self-validating, step-by-step methodology for the synthesis of P(5E3MF-co-MMA).

Part A: Materials and Equipment
Reagents & Chemicals Grade Supplier Example Purpose
5-ethyl-3-methylene-2(3H)-furanone (5E3MF)>98%Custom SynthesisMonomer 1
Methyl methacrylate (MMA)99%, contains inhibitorSigma-AldrichMonomer 2
2,2'-Azobisisobutyronitrile (AIBN)98%Sigma-AldrichRadical Initiator
1,4-Dioxane, Anhydrous>99.8%Sigma-AldrichSolvent
MethanolACS ReagentFisher ScientificNon-solvent for precipitation
Tetrahydrofuran (THF)HPLC GradeFisher ScientificSolvent for analysis/dissolution
Basic AluminaActivated, Brockmann ISigma-AldrichInhibitor removal
Nitrogen Gas (N₂)High PurityAirgasInert atmosphere
Equipment
250 mL two-necked round-bottom flask
Reflux condenser and oil bath with magnetic stirrer/hotplate
Schlenk line or nitrogen manifold
Glass chromatography column
Rotary evaporator
Vacuum oven
Part B: Monomer Purification (Critical Step)

Commercial MMA contains inhibitors (like MEHQ) to prevent self-polymerization during storage.[3] These must be removed immediately before use, as they will quench the radical reaction.

Protocol:

  • Set up a small glass chromatography column (approx. 20 cm length, 2 cm diameter).

  • Fill the column with activated basic alumina (approx. 15 cm high).

  • Pass the required volume of MMA through the column directly into a collection flask.

  • Use the purified MMA immediately. Do not store it.

Part C: Free-Radical Copolymerization Workflow

This protocol is for a 50:50 molar feed ratio of 5E3MF to MMA. The total monomer concentration is targeted at 2 M in 1,4-dioxane with 0.5 mol% AIBN relative to the total monomer amount.

G start Start reagents 1. Add Purified MMA, 5E3MF, AIBN, and 1,4-Dioxane to Flask start->reagents degas 2. Degas with N₂ for 20 min reagents->degas heat 3. Heat to 70°C with Stirring degas->heat react 4. React for 18h under N₂ Atmosphere heat->react cool 5. Cool to RT & Expose to Air react->cool precipitate 6. Precipitate in Cold Methanol (10x Volume) cool->precipitate filter 7. Filter the White Precipitate precipitate->filter dry 8. Dry in Vacuum Oven at 40°C filter->dry end End: Characterize Copolymer dry->end

Diagram 3: Step-by-step experimental workflow for copolymerization.

Detailed Steps:

  • Reagent Calculation:

    • For a 50 mL reaction volume:

    • Total Moles Monomer: 2 mol/L * 0.050 L = 0.1 mol

    • Moles 5E3MF: 0.05 mol (e.g., 6.31 g, assuming MW = 126.15 g/mol )

    • Moles MMA: 0.05 mol (e.g., 5.01 g, assuming MW = 100.12 g/mol )

    • Moles AIBN (0.5 mol%): 0.1 mol * 0.005 = 0.0005 mol (e.g., 0.082 g, assuming MW = 164.21 g/mol )

  • Reaction Setup:

    • To a dry 250 mL two-necked round-bottom flask equipped with a magnetic stir bar, add 5E3MF (6.31 g), AIBN (0.082 g), and 1,4-dioxane (50 mL).

    • Add the freshly purified MMA (5.01 g) to the flask.

    • Fit one neck with a reflux condenser and the other with a rubber septum for the nitrogen inlet/outlet.

  • Degassing:

    • Place the flask in an oil bath.

    • Bubble N₂ gas through the solution via a long needle for 20 minutes to remove dissolved oxygen, which can inhibit the polymerization.[10]

  • Polymerization:

    • After degassing, maintain a positive N₂ pressure.

    • Heat the oil bath to 70°C and begin stirring. The thermal decomposition of AIBN initiates the polymerization.[11]

    • Allow the reaction to proceed for 18 hours. The solution will likely become more viscous as the polymer forms.

  • Termination and Purification:

    • After 18 hours, stop heating and remove the flask from the oil bath. Cool it to room temperature.

    • Exposing the reaction to air will help quench any remaining radicals.

    • Slowly pour the viscous polymer solution into a beaker containing cold methanol (~500 mL) while stirring vigorously. Methanol is a non-solvent for the copolymer, causing it to precipitate out as a white solid.

    • Continue stirring for 30 minutes to ensure complete precipitation and to wash away unreacted monomers and initiator fragments.

    • Collect the white polymer by vacuum filtration. Wash the solid with fresh methanol (2 x 50 mL).

    • Dry the purified copolymer in a vacuum oven at 40°C overnight until a constant weight is achieved.

Part D: Safety Precautions
  • Work in a well-ventilated fume hood.

  • MMA and 1,4-dioxane are flammable and volatile. Avoid ignition sources.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

  • AIBN is thermally unstable and can release toxic gases upon decomposition. Handle with care and store appropriately.

Characterization of the P(5E3MF-co-MMA) Copolymer

Thorough characterization is essential to confirm the successful synthesis and to understand the properties of the resulting material.

Technique Purpose Expected Observations / Data
¹H NMR Confirm structure & determine copolymer compositionPeaks corresponding to both 5E3MF and MMA protons. The ratio of integrated peak areas (e.g., -OCH₃ of MMA vs. ethyl protons of 5E3MF) allows for calculation of the final copolymer composition (F₁ and F₂).[5]
FT-IR Identify functional groupsStrong C=O stretching bands for the ester in MMA (~1730 cm⁻¹) and the lactone in 5E3MF (~1760 cm⁻¹). C-O stretching bands (~1150-1250 cm⁻¹).
GPC Determine molecular weight (Mₙ, Mₙ) and PDIA unimodal distribution is expected. For free-radical polymerization, PDI values are typically between 1.5 and 2.5. Mₙ can range from 10,000 to 100,000 g/mol depending on conditions.
DSC Measure glass transition temperature (T₉)A single T₉ value indicates a random copolymer. The T₉ is expected to be between that of PMMA (~105°C) and the homopolymer of 5E3MF, and will vary with composition.[5]

Applications in Drug Development and Future Directions

The successful synthesis of P(5E3MF-co-MMA) opens up numerous possibilities for drug development researchers.

  • Drug Conjugation: The pendant furanone ring can act as a diene in Diels-Alder "click" chemistry. This allows for the covalent attachment of drugs, imaging agents, or targeting molecules functionalized with a maleimide group, creating advanced polymer-drug conjugates.[6]

  • Nanoparticle Formulation: The amphiphilic nature of the copolymer can be tuned by varying the monomer feed ratio. This allows for self-assembly into nanoparticles or micelles in aqueous environments, which can be used to encapsulate hydrophobic drugs, improving their solubility and bioavailability.[6][12]

  • Biodegradable Materials: The ester linkage in the MMA unit and the lactone ring in the 5E3MF unit are susceptible to hydrolysis, potentially rendering the copolymer biodegradable.[13] This is a highly desirable property for creating temporary implants, scaffolds for tissue engineering, or drug delivery systems that do not require surgical removal.[14][15]

Future work should focus on determining the reactivity ratios of 5E3MF and MMA to precisely control the copolymer microstructure.[16] Furthermore, exploring controlled radical polymerization techniques, such as RAFT or ATRP, could yield copolymers with lower PDI and more complex architectures (e.g., block copolymers), further expanding their application potential.

Troubleshooting Guide

Problem Possible Cause(s) Suggested Solution(s)
Low or No Polymer Yield 1. Inhibitor not fully removed from MMA. 2. Oxygen present in the reaction flask. 3. Inactive initiator (AIBN).1. Use freshly purified MMA. 2. Ensure thorough degassing with N₂. 3. Use fresh AIBN from a reliable source.
Polymer is Gummy/Oily, Not a Solid Precipitate 1. Molecular weight is too low. 2. Incorrect precipitation solvent.1. Decrease initiator concentration or increase reaction time. 2. Ensure methanol is cold and used in a large excess (at least 10:1 volume ratio to the reaction solution).
High Polydispersity Index (PDI > 3) 1. High conversion leading to the gel effect (autoacceleration). 2. Chain transfer reactions.1. Stop the reaction at a lower conversion (<70%). 2. Use a different solvent or lower the reaction temperature.

References

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  • Srivastava, A. et al. Polymers in Drug Delivery. SCIRP. Published January 11, 2016. [Link]

  • The successful impossible radical ring-opening copolymerization of thionolactones and methacrylates via an auxiliary third comonomer. PMC. [Link]

  • Deka, N. et al. Methyl Methacrylate-Based Copolymers: Recent Developments in the Areas of Transparent and Stretchable Active Matrices. PMC. Published October 13, 2022. [Link]

  • Copolymerization of methyl methacrylate with N‐(methoxyphenyl) itaconimides. Scite.ai. [Link]

  • Unusual thermogelling behaviour of poly[2-(dimethylamino)ethyl methacrylate] (PDMAEMA)-based polymers polymerized in bulk - Supporting Information. RSC. [Link]

Sources

Method

Application Notes and Protocols for 5-Ethyl-3-methylene-dihydro-furan-2-one as a Bio-based Monomer

Introduction: Tapping into Nature's Building Blocks for Advanced Polymers The escalating demand for sustainable and high-performance materials has propelled the exploration of bio-based monomers. Among these, α-methylene...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Tapping into Nature's Building Blocks for Advanced Polymers

The escalating demand for sustainable and high-performance materials has propelled the exploration of bio-based monomers. Among these, α-methylene-γ-butyrolactones (MBLs) have garnered significant attention as promising candidates for replacing petroleum-derived acrylics and for the synthesis of novel polyesters.[1][2][3] These monomers, which can be derived from renewable resources like itaconic and levulinic acids, offer a pathway to polymers with impressive thermal and mechanical properties.[1][4] This application note introduces 5-ethyl-3-methylene-dihydro-furan-2-one, a member of the MBL family, as a versatile bio-based monomer for the development of advanced polymers.

5-Ethyl-3-methylene-dihydro-furan-2-one, structurally an α-methylene-γ-butyrolactone with an ethyl group at the γ-position, presents a unique combination of a reactive exocyclic double bond and a polymerizable lactone ring. This dual functionality allows for two distinct polymerization pathways: vinyl-addition polymerization (VAP) and ring-opening polymerization (ROP). The choice of polymerization technique dictates the final polymer architecture and properties, opening up a wide range of potential applications, from high-glass-transition-temperature thermoplastics to functional and potentially degradable polyesters.

This guide provides a comprehensive overview of the synthesis and polymerization of 5-ethyl-3-methylene-dihydro-furan-2-one, offering detailed protocols for both VAP and ROP. We will delve into the mechanistic considerations that govern these processes and discuss the expected properties of the resulting polymers, drawing on the extensive research conducted on its close structural analogs, α-methylene-γ-butyrolactone (MBL) and γ-methyl-α-methylene-γ-butyrolactone (γ-MMBL).

Monomer Synthesis: A Proposed Bio-based Route

While 5-ethyl-3-methylene-dihydro-furan-2-one is not yet a widely available commercial chemical, its synthesis can be envisioned from renewable feedstocks, analogous to the production of other MBL derivatives. A plausible synthetic route could start from levulinic acid, a well-known biomass-derived platform chemical. The ethyl group at the 5-position could be introduced via a Grignard reaction on a levulinate ester, followed by dehydration and subsequent α-methylenation.

Proposed Synthetic Pathway:

synthesis_pathway Levulinic Acid Ester Levulinic Acid Ester Intermediate Alcohol Intermediate Alcohol Levulinic Acid Ester->Intermediate Alcohol 1. Grignard Reaction (EtMgBr) 2. Workup Unsaturated Ester Unsaturated Ester Intermediate Alcohol->Unsaturated Ester Dehydration 5-Ethyl-3-methylene-\ndihydro-furan-2-one 5-Ethyl-3-methylene- dihydro-furan-2-one Unsaturated Ester->5-Ethyl-3-methylene-\ndihydro-furan-2-one α-Methylenation

Caption: Proposed synthetic pathway for 5-ethyl-3-methylene-dihydro-furan-2-one from a levulinic acid derivative.

Polymerization Methodologies: Harnessing Dual Reactivity

The unique chemical structure of 5-ethyl-3-methylene-dihydro-furan-2-one offers two primary polymerization avenues. The choice between these pathways is critical as it determines the final polymer backbone and its properties.

Free-Radical Polymerization (Vinyl-Addition Pathway)

The exocyclic methylene group of 5-ethyl-3-methylene-dihydro-furan-2-one is highly susceptible to free-radical polymerization, similar to conventional acrylic monomers. This pathway leads to the formation of a carbon-chain polymer with pendant lactone rings. These polymers are known for their high glass transition temperatures (Tg), excellent thermal stability, and good solvent resistance.[1]

Protocol for Free-Radical Solution Polymerization:

Objective: To synthesize poly(5-ethyl-3-methylene-dihydro-furan-2-one) via free-radical polymerization in a solution.

Materials:

  • 5-Ethyl-3-methylene-dihydro-furan-2-one (monomer)

  • Azobisisobutyronitrile (AIBN) (initiator)

  • Dimethyl sulfoxide (DMSO) (solvent)

  • Methanol (non-solvent for precipitation)

  • Nitrogen gas supply

  • Schlenk flask and standard glassware

Procedure:

  • Monomer and Initiator Preparation: In a Schlenk flask, dissolve 5-ethyl-3-methylene-dihydro-furan-2-one (e.g., 5 g) and AIBN (e.g., 0.5 mol% relative to the monomer) in DMSO (e.g., 20 mL).

  • Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

  • Polymerization: After the final thaw, backfill the flask with nitrogen and immerse it in a preheated oil bath at 70 °C. Stir the reaction mixture for a predetermined time (e.g., 6-24 hours).

  • Precipitation and Purification: After cooling to room temperature, precipitate the polymer by slowly pouring the viscous solution into a large excess of methanol with vigorous stirring.

  • Isolation: Collect the precipitated polymer by filtration, wash it thoroughly with fresh methanol, and dry it in a vacuum oven at 60 °C to a constant weight.

Expected Polymer Properties:

PropertyExpected Value
Glass Transition Temp. (Tg)> 200 °C (by analogy to P(γ-MMBL))[5]
Thermal Stability (TGA)High decomposition temperature (>300 °C)[1]
SolubilitySoluble in polar aprotic solvents (e.g., DMSO, DMF)[1]
Ring-Opening Polymerization (Polyester Synthesis)

The lactone ring of 5-ethyl-3-methylene-dihydro-furan-2-one can undergo ring-opening polymerization (ROP) to yield an unsaturated polyester. This is a more challenging transformation due to the thermodynamic stability of the five-membered ring.[2] Successful ROP requires specific catalysts and often low reaction temperatures to shift the equilibrium towards the polymer.[2] Lanthanide-based catalysts and organocatalysts have shown promise in the ROP of MBL.[2]

Protocol for Organocatalyzed Ring-Opening Polymerization:

Objective: To synthesize a functional polyester via selective ROP of 5-ethyl-3-methylene-dihydro-furan-2-one.

Materials:

  • 5-Ethyl-3-methylene-dihydro-furan-2-one (monomer)

  • Phosphazene base (e.g., t-BuP4) (catalyst)

  • Urea-based co-catalyst (e.g., N,N'-bis[3,5-bis(trifluoromethyl)phenyl]urea)

  • Benzyl alcohol (initiator)

  • Anhydrous tetrahydrofuran (THF) (solvent)

  • Methanol (for quenching and precipitation)

  • Glovebox or Schlenk line for inert atmosphere operations

Procedure:

  • Strictly Anhydrous Conditions: All glassware should be flame-dried under vacuum, and all reagents and solvents must be rigorously dried and deoxygenated. The entire procedure should be performed under an inert atmosphere (e.g., argon or nitrogen).

  • Reaction Setup: In a glovebox, charge a vial with the monomer, co-catalyst, and benzyl alcohol in anhydrous THF.

  • Initiation: In a separate vial, prepare a stock solution of the phosphazene base in THF.

  • Polymerization: Cool the monomer solution to a low temperature (e.g., -40 °C to -78 °C) in a cryostat. Initiate the polymerization by adding the required amount of the phosphazene base solution.

  • Monitoring and Quenching: Monitor the reaction progress by taking aliquots for ¹H NMR analysis to determine monomer conversion. After the desired time, quench the polymerization by adding a small amount of benzoic acid or by precipitating the polymer in cold methanol.

  • Purification and Isolation: Purify the polymer by repeated precipitation from THF into cold methanol. Dry the final polyester product under vacuum.

Expected Polymer Properties:

PropertyExpected Characteristic
Polymer BackboneUnsaturated polyester with pendant ethyl groups
DegradabilityPotentially degradable and recyclable back to the monomer[2]
Post-functionalizationThe double bond in the backbone allows for further chemical modification

Controlling the Polymerization Pathway

The competition between VAP and ROP is a critical aspect of MBL chemistry. The choice of catalyst and reaction conditions is paramount in directing the polymerization to the desired outcome.

polymerization_control Monomer 5-Ethyl-3-methylene- dihydro-furan-2-one VAP Vinyl-Addition Polymerization Monomer->VAP Free-Radical Initiators (e.g., AIBN, BPO) High Temperature ROP Ring-Opening Polymerization Monomer->ROP Organocatalysts / Metal Catalysts (e.g., Phosphazene/Urea, Lanthanides) Low Temperature Poly_VAP High Tg Thermoplastic (Pendant Lactone Rings) VAP->Poly_VAP Poly_ROP Unsaturated Polyester (Backbone Double Bonds) ROP->Poly_ROP

Caption: Control of polymerization pathways for 5-ethyl-3-methylene-dihydro-furan-2-one.

Potential Applications

The versatile polymerization behavior of 5-ethyl-3-methylene-dihydro-furan-2-one opens doors to a wide array of applications for its derived polymers.

  • High-Performance Bioplastics: The high Tg polymers from the vinyl-addition pathway can be used as sustainable alternatives to petroleum-based plastics like poly(methyl methacrylate) (PMMA) in applications requiring high thermal and solvent resistance.[1][2]

  • Functional Polyesters for Biomedical Applications: The unsaturated polyesters obtained through ROP are of particular interest in the biomedical field. Their potential degradability makes them suitable for applications such as drug delivery vehicles, tissue engineering scaffolds, and degradable implants.[3] The double bonds in the polyester backbone can be further functionalized to attach bioactive molecules or to create cross-linked networks for hydrogel formation.

  • Thermosets and Coatings: The reactivity of the pendant lactone ring in the VAP polymers or the double bond in the ROP polymers can be exploited for cross-linking reactions to form robust thermosets and coatings with enhanced chemical and scratch resistance.

Conclusion and Future Outlook

5-Ethyl-3-methylene-dihydro-furan-2-one represents a promising, yet underexplored, bio-based monomer with the potential to contribute significantly to the development of sustainable polymers. Its dual reactivity allows for the synthesis of a diverse range of materials, from high-performance thermoplastics to functional and degradable polyesters. The protocols and insights provided in this application note, based on the well-established chemistry of related α-methylene-γ-butyrolactones, offer a solid foundation for researchers to begin exploring the synthesis and polymerization of this exciting new monomer. Further research into the influence of the 5-ethyl substituent on polymerization kinetics and polymer properties will be crucial for unlocking its full potential in various advanced applications.

References

  • Špániková, L., et al. (2019). Functional Polymers and Polymeric Materials From Renewable Alpha-Unsaturated Gamma-Butyrolactones. Frontiers in Chemistry, 7, 853. [Link]

  • Llevot, A., et al. (2017). Synthesis of methylene butyrolactone polymers from itaconic acid. Journal of Polymer Science Part A: Polymer Chemistry, 55(17), 2897-2905. [Link]

  • Flavor and Extract Manufacturers Association (FEMA). (n.d.). 5-ETHYL-3-HYDROXY-4-METHYL-2(5H)-FURANONE. FEMA. Retrieved from [Link]

  • Saimoto, H., et al. (1983). A Novel Synthesis of Α-Methylene-Γ-Butyrolactones. Bulletin of the Chemical Society of Japan, 56(10), 3093-3094. [Link]

  • Zhang, Y., et al. (2020). Rapid and living polymerization of renewable methylene butyrolactones via borane/phosphine Lewis pairs. Polymer Chemistry, 11(3), 555-562. [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). 5-ethyl-(3H)-furan-2-one. NIST Chemistry WebBook. Retrieved from [Link]

  • Hong, M., & Chen, E. Y. X. (2020). Chemoselective Polymerization of Fully Biorenewable α-Methylene-γ-Butyrolactone Using Organophosphazene/Urea Binary Catalysts Toward Sustainable Polyesters. CCS Chemistry, 2(3), 1-13. [Link]

  • Chmielarz, P. (2017). Ring-opening polymerization of γ-butyrolactone and its derivatives: A review. Polimery, 62(10), 755-763. [Link]

  • Harris, O. J., et al. (2024). RAFT solution polymerisation of bio-based γ-methyl-α-methylene-γ-butyrolactone monomer in DMSO and Cyrene. Chemical Communications. [Link]

  • PubChem. (n.d.). 2(3H)-Furanone, 5-ethyldihydro-3-methyl-. PubChem. Retrieved from [Link]

  • Brandsma, L., & Vasilevsky, S. F. (1998). REGIOSPECIFIC PREPARATION OF SUBSTITUTED FURANS FROM SOME 5-SUBSTITUTED DERIVATIVES OF 1,1-DIETHOXYALK-3-YN-2-ONES. Arkivoc, 1998(1), 1-25. [Link]

  • Tang, X., et al. (2019). Living polymerization of naturally renewable butyrolactone-based vinylidenes mediated by a frustrated Lewis pair. Polymer Chemistry, 10(44), 6004-6013. [Link]

  • Suenaga, J., et al. (1984). Polymerization of (RS)- and (R)-α-methylene-γ-methyl-γ-butyrolactone. Macromolecules, 17(11), 2125-2130. [Link]

  • De Kimpe, N., et al. (2007). Synthesis of Substituted 5-Alkylidenefuran-2(5H)-furanones. Arkivoc, 2007(14), 116-127. [Link]

  • Loza, V. V., et al. (2008). Synthesis of (5 S )-5-methylfuran-2(5 H )-one and its dihydro derivative. Russian Journal of Organic Chemistry, 44(12), 1804-1806. [Link]

  • Clamor, C., et al. (2024). Ring-opening polymerisation of alkyl-substituted ε-caprolactones: kinetic effects of substitution position. Polymer Chemistry, 15(8), 863-870. [Link]

  • Clamor, C., et al. (2024). Ring-opening polymerisation of alkyl-substituted ɛ-caprolactones: Kinetic effects of substitution position. Polymer Chemistry. [Link]

  • Trost, B. M., & Flygare, J. A. (1998). 2-phenyl-2,3-dihydrofuran. Organic Syntheses, 75, 1. [Link]

  • Ballini, R., et al. (2005). Synthesis of novel 2H,5H-Dihydrofuran-3-yl Ketones via ISNC reactions. The Journal of organic chemistry, 70(18), 7384–7387. [Link]

Sources

Application

alpha-methylenation of gamma-hexalactone methods

Application Note: Strategic -Methylenation of -Hexalactone -methylene- -hexalactone (Tulipalin B analog) via Mannich and Carboxylation pathways. Executive Summary The -methylenation of -lactones is a pivotal transformati...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic -Methylenation of -Hexalactone


-methylene-

-hexalactone (Tulipalin B analog) via Mannich and Carboxylation pathways.

Executive Summary

The


-methylenation of 

-lactones is a pivotal transformation in the synthesis of sesquiterpene lactones, antitumor agents, and allergenic probes. The resulting

-methylene-

-butyrolactone moiety acts as a potent Michael acceptor, responsible for high biological activity (cytotoxicity and allergenic potential).

This guide details two distinct, field-validated protocols for converting


-hexalactone (CAS 695-06-7) to 

-methylene-

-hexalactone:
  • The Eschenmoser-Salt Method: A high-precision, kinetic control protocol suitable for milligram-to-gram scale discovery chemistry where yield and purity are paramount.

  • The Modified Stiles/Parker-Johnson Method: A thermodynamic, scalable protocol utilizing magnesium methyl carbonate (MMC), ideal for multi-gram to kilogram preparations where reagent cost is a limiting factor.

Critical Safety Advisory

WARNING: ALLERGEN HAZARD.


-Methylene-

-lactones are severe contact allergens. They can induce allergic contact dermatitis (ACD) upon skin exposure.
  • Engineering Controls: All operations must be performed in a high-efficiency fume hood.

  • PPE: Double nitrile gloves (0.11 mm minimum) and lab coats are mandatory.

  • Decontamination: All glassware must be treated with a 10% NaOH solution prior to cleaning to open the lactone ring and deactivate the Michael acceptor.

Strategic Pathway Selection

Select the method that aligns with your operational constraints:

FeatureMethod A: Eschenmoser SaltMethod B: Stiles Reagent (MMC)
Primary Mechanism Mannich (

-aminoalkylation)
Carboxylation / Aldol-type
Conditions Cryogenic (-78°C), Inert AtmosphereReflux (110°C+), CO₂ evolution
Reagents LDA, Eschenmoser's Salt, MeIMagnesium Methyl Carbonate, HCHO
Yield Potential High (75-85%)Moderate (50-65%)
Scalability Low (Cryogenics limited)High (Industrial preferred)
Cost High (LiHMDS/LDA, Ag salts)Low

Method A: The Eschenmoser-Salt Protocol

Best for: Small-scale synthesis, high-value intermediates, and kinetic precision.

Mechanistic Insight

This reaction relies on the generation of a kinetic enolate using a bulky base (LDA or LiHMDS) at low temperatures. The enolate attacks the highly electrophilic iminium ion (Eschenmoser's salt). Subsequent quaternization with methyl iodide creates a good leaving group, allowing for base-promoted E2 elimination to form the exocyclic double bond.

Workflow Diagram

EschenmoserPath Start gamma-Hexalactone Enolate Li-Enolate (-78°C) Start->Enolate LDA/THF -78°C MannichBase alpha-Dimethylaminomethyl Intermediate Enolate->MannichBase Me2N=CH2+ I- QuatSalt Ammonium Iodide Salt MannichBase->QuatSalt MeI rt, 12h Product alpha-Methylene- gamma-Hexalactone QuatSalt->Product NaHCO3 or DBU Elimination

Caption: Stepwise progression of the Eschenmoser-Salt methylenation via Mannich base intermediate.

Detailed Protocol

Reagents:

  • 
    -Hexalactone (1.0 equiv)
    
  • Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane)

  • Dimethyl(methylene)ammonium iodide (Eschenmoser’s Salt) (1.2 equiv)

  • Methyl Iodide (MeI) (1.5 equiv)

  • Sodium Bicarbonate (sat. aq.) or DBU (1.2 equiv)

Step-by-Step Procedure:

  • Enolization:

    • Flame-dry a 2-neck round-bottom flask (RBF) and purge with Argon.

    • Charge with anhydrous THF (10 mL/mmol substrate) and cool to -78°C (dry ice/acetone).

    • Add LDA solution dropwise via syringe.[1] Stir for 15 min.

    • Add

      
      -hexalactone (diluted in minimal THF) dropwise over 20 min. Note: Maintain T < -70°C to prevent self-condensation.
      
    • Stir at -78°C for 45 min to ensure complete enolate formation.

  • Mannich Reaction:

    • Add solid Eschenmoser’s salt (pre-dried) in one portion under positive Argon pressure.

    • Allow the mixture to warm to room temperature (RT) slowly over 3 hours. The suspension will dissolve as the reaction proceeds.

    • Checkpoint: TLC (EtOAc/Hex) should show consumption of starting material.

  • Quaternization & Elimination:

    • To the crude reaction mixture (or after rough workup if preferred), add Methyl Iodide (MeI). Caution: MeI is a carcinogen.

    • Stir at RT for 12–16 hours. A white precipitate (ammonium salt) often forms.

    • Add saturated aqueous

      
       and stir vigorously for 2 hours (or use DBU in refluxing benzene for difficult eliminations).
      
    • Extract with

      
       (3x). Wash combined organics with brine, dry over 
      
      
      
      , and concentrate.
  • Purification:

    • Flash chromatography on silica gel (typically 10-20% EtOAc in Hexanes).

    • Target Product: Colorless oil.[2]

Method B: The Modified Stiles (Parker-Johnson) Protocol

Best for: Scale-up (>10g), cost-efficiency, and avoiding carcinogenic alkylating agents.

Mechanistic Insight

This "one-pot" modification involves the carboxylation of the lactone using Magnesium Methyl Carbonate (MMC) to form a stable magnesium chelate. This intermediate activates the


-position for an Aldol-like condensation with formaldehyde. The resulting hydroxymethyl species undergoes spontaneous decarboxylative dehydration to yield the methylene lactone.
Workflow Diagram

StilesPath Start gamma-Hexalactone MMC_Step Carboxylation (MMC/DMF, 110°C) Start->MMC_Step MgChelate Mg-Chelated alpha-Carboxylate MMC_Step->MgChelate CO2 capture Aldol Formaldehyde Addition MgChelate->Aldol HCHO (aq) Et2NH (cat) Product alpha-Methylene- gamma-Hexalactone Aldol->Product -CO2, -H2O Decarboxylative Dehydration

Caption: The Parker-Johnson modification of the Stiles reaction for direct methylenation.

Detailed Protocol

Reagents:

  • 
    -Hexalactone (1.0 equiv)
    
  • Magnesium Methyl Carbonate (MMC) (2.0 M in DMF) (2.0 equiv)

    • Note: MMC can be purchased or prepared by saturating Magnesium Methoxide in DMF with CO₂.

  • Formaldehyde (37% aq.[3] solution) (2.5 equiv)

  • Diethylamine (

    
    ) (1.1 equiv)
    
  • Acetic Acid / Sodium Acetate (buffer for workup)

Step-by-Step Procedure:

  • Carboxylation:

    • In a RBF equipped with a reflux condenser, combine

      
      -hexalactone and MMC solution.
      
    • Heat to 110°C under

      
       flow for 6–8 hours.
      
    • Mechanism Check: The solution turns from clear to slightly viscous as the Mg-chelate forms.

    • Cool the mixture to 0°C.

  • Methylenation:

    • Add the Formaldehyde solution rapidly.

    • Immediately add Diethylamine dropwise. Exothermic reaction.

    • Allow the mixture to warm to RT and stir for 30 minutes.

    • Return the flask to the heating bath and heat to 60–70°C for 1 hour.

    • Observation: Vigorous evolution of

      
       gas indicates successful decarboxylation.
      
  • Workup:

    • Pour the reaction mixture into ice-cold dilute HCl or an Acetate buffer (pH ~4-5). Do not make strongly basic, or the lactone ring may open.

    • Extract with

      
       (3x).[4]
      
    • Wash with saturated

      
       (to remove residual acid) and brine.
      
    • Dry over

      
       and concentrate.
      
  • Purification:

    • Distillation is preferred for this method if running on a large scale (bp ~90-100°C at reduced pressure, verify specific bp for hexalactone derivative).

    • Alternatively, silica plug filtration.

Analytical Validation

To ensure protocol integrity, the following analytical signatures must be confirmed:

MethodExpected Signal for

-methylene-

-hexalactone
TLC

~0.3-0.4 (20% EtOAc/Hex). Stains strongly with

(alkene).
1H NMR Two characteristic doublets for the exocyclic =CH2 protons at

5.6 and 6.2 ppm
(J ~2-3 Hz).
IR Carbonyl stretch shift: Saturated lactone (~1770

)

Conjugated lactone (~1755

) + C=C stretch (~1660

).
GC-MS Molecular ion

= 126 m/z.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (Method A) Incomplete enolization or moisture ingress.Use fresh LDA; ensure T < -70°C during addition; use molecular sieves for THF.
Polymerization Product is a Michael acceptor and can self-polymerize.Add a radical inhibitor (e.g., BHT or Hydroquinone) to the crude mixture before concentration. Store at -20°C.
Incomplete Decarboxylation (Method B) Temperature too low during HCHO step.Ensure the final heating step reaches 60-70°C until gas evolution ceases completely.
Ring Opening Workup pH too high (basic).Keep aqueous workup pH < 7.5. Re-acidify and extract if ring opening is suspected.

References

  • Martin, J., Watts, P. C., & Johnson, F. (1970). Carboxylation of lactones with magnesium methyl carbonate. Synthesis of alpha-methylene-gamma-butyrolactones. Chemical Communications (London), (1), 27. [5]

  • Grieco, P. A. (1975). Methods for the synthesis of alpha-methylene lactones.[2][5][6][7] Synthesis, 1975(02), 67-82.

  • Roberts, J. L., Borromeo, P. S., & Poulter, C. D. (1977). Alpha-Methylenation of lactones.[2][5][6][7][8][9][10] Introduction of the alpha-methylene group into gamma-lactones and delta-lactones. Tetrahedron Letters, 18(19), 1621-1624.

  • Schlewer, G., Stampf, J. L., & Benezra, C. (1980). Synthesis of alpha-methylene-gamma-butyrolactones: a structure-activity relationship study of their allergenic power.[8] Journal of Medicinal Chemistry, 23(9), 1031-1038.[8]

  • Murray, A. W., & Reid, R. G. (1985). A Simple Synthesis of alpha-Methylene-gamma-butyrolactones. Synthesis, 1985(01), 35-38.[2][5]

Sources

Method

Application Note: Bio-Based High-Performance SMPs using 5-ethyl-3-methylene-dihydro-furan-2-one

This Application Note and Protocol guide details the utilization of 5-ethyl-3-methylene-dihydro-furan-2-one (often referred to in literature as -ethyl- -methylene- -butyrolactone or an Ethyl-Tulipalin A derivative ) in t...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the utilization of 5-ethyl-3-methylene-dihydro-furan-2-one (often referred to in literature as


-ethyl-

-methylene-

-butyrolactone
or an Ethyl-Tulipalin A derivative ) in the formulation of high-performance, bio-based Shape Memory Polymers (SMPs).

Executive Summary

5-ethyl-3-methylene-dihydro-furan-2-one is a rigid, bio-renewable lactone monomer derived from biomass feedstocks (related to the Tulipalin family and levulinic acid derivatives).[1] Unlike traditional acrylates (e.g., MMA), this monomer possesses a rigid lactone ring fused directly to the polymer backbone.

Key Advantages in SMPs:

  • Elevated Glass Transition (

    
    ):  The rigid ring structure restricts segmental rotation, pushing the 
    
    
    
    of homopolymers significantly higher (>150°C) than commercial acrylics. This allows for the design of SMPs with high switching temperatures (
    
    
    )
    or the creation of "hard phases" in copolymer networks.
  • High Recovery Stress: The stiffness of the lactone unit contributes to high energy storage in the temporary shape, leading to forceful recovery.

  • Sustainability: Derived from renewable sources, offering a green alternative to petroleum-based high-

    
     monomers like styrene or isobornyl acrylate.
    

Scientific Mechanism

The shape memory effect in polymers relies on the balance between a permanent network (which stores the original shape) and a switching phase (which freezes the temporary shape).[2]

Molecular Function
  • The "Hard" Contribution: 5-ethyl-3-methylene-dihydro-furan-2-one acts as the rigid scaffold. In a copolymer system (e.g., with a soft monomer like n-butyl acrylate), the lactone units cluster or distribute to restrict chain mobility, raising the

    
     to a tunable range.
    
  • The "Ethyl" Effect: Compared to its methyl analog (Tulipalin A), the 5-ethyl group adds slight steric bulk. While the ring ensures high rigidity, the ethyl tail improves solubility in diverse co-monomers and slightly modulates the packing density, preventing the brittleness often seen in pure methyl-lactone polymers.

Mechanism Diagram (Graphviz)

The following diagram illustrates the microstructural transition during the SMP cycle.

SMP_Mechanism cluster_role Role of 5-ethyl-3-methylene-dihydro-furan-2-one Original Permanent Shape (Entropy Max) Heat Heating > Ttrans (Rubbery State) Original->Heat Activation Temporary_Hot Deformed State (High Entropy -> Low Entropy) Heat->Temporary_Hot Force Deform Deformation (Stress Applied) Cool Cooling < Ttrans (Vitrification) Temporary_Hot->Cool Fixation Temporary_Cold Temporary Shape (Energy Stored / Frozen) Cool->Temporary_Cold Unload Reheat Reheating > Ttrans (Recovery) Temporary_Cold->Reheat Trigger Reheat->Original Elastic Recovery Rigidity Provides High Tg (Hard Segment) Locking Freezes Chains below Ttrans

Caption: Cycle showing how the lactone monomer contributes to the 'Frozen' state and elastic recovery.

Experimental Protocol: Synthesis of Bio-Based SMP Network

Objective: Synthesize a chemically crosslinked SMP copolymer network using 5-ethyl-3-methylene-dihydro-furan-2-one (EMBL) as the hard monomer and n-butyl acrylate (nBA) as the soft monomer to tune


 to approx. 40-60°C for body-temperature or industrial applications.
Materials
  • Monomer A (Hard): 5-ethyl-3-methylene-dihydro-furan-2-one (Purity >97%).[3] Note: Ensure inhibitor (e.g., HQ) is removed via basic alumina column if necessary.

  • Monomer B (Soft): n-Butyl Acrylate (nBA).

  • Crosslinker: Poly(ethylene glycol) dimethacrylate (PEGDMA, Mn ~550) or TEGDMA.

  • Initiator: 2,2'-Azobis(2-methylpropionitrile) (AIBN).

  • Solvent (Optional): Anhydrous Toluene (if solution casting is required; bulk is preferred for net-shape molding).

Formulation Table

To achieve different switching temperatures (


), vary the mass ratio of Monomer A to B.
Formulation IDEMBL (wt%)nBA (wt%)Crosslinker (wt%)Initiator (wt%)Predicted

(

C)
Application
SMP-Soft 306820.5~15 - 25Low-Temp Actuation
SMP-Body 504820.5~35 - 45Biomedical Devices
SMP-Hard 702820.5~60 - 80Industrial / Aerospace
SMP-Rigid 98020.5>140High-Temp Deployment
Synthesis Workflow (Bulk Polymerization)

Step 1: Mold Preparation

  • Clean glass molds (or Teflon molds) with acetone and isopropanol.

  • Treat glass surfaces with a silanizing agent (e.g., dichlorodimethylsilane) to prevent adhesion, or use a PET release film.

  • Assemble the mold with a silicone spacer (typically 1-2 mm thickness) and clamp securely.

Step 2: Resin Mixing

  • Weigh 5-ethyl-3-methylene-dihydro-furan-2-one and nBA according to the desired formulation (e.g., SMP-Body) into a glass vial.

  • Add Crosslinker (2 wt%) and AIBN (0.5 wt%).

  • Vortex mix for 2 minutes until the solution is homogenous and clear.

  • Degassing: Purge the solution with Nitrogen (

    
    ) gas for 10 minutes to remove dissolved oxygen (which inhibits radical polymerization). Alternatively, sonicate under vacuum for 5 minutes.
    

Step 3: Curing (Thermal Polymerization)

  • Inject the resin into the assembled mold using a syringe, avoiding bubble formation.

  • Place the mold in a programmable oven.

  • Curing Cycle:

    • Stage 1: 60°C for 4 hours (Initiation and gelation).

    • Stage 2: 80°C for 2 hours (Propagation).

    • Stage 3: 120°C for 2 hours (Post-cure to ensure 100% conversion).

  • Allow the mold to cool slowly to room temperature to minimize internal stress.

Step 4: Demolding and Processing

  • Open the mold and retrieve the polymer sheet.

  • (Optional) Extract unreacted monomer by soaking in methanol for 24 hours, then dry under vacuum at 80°C. Note: High conversion is usually achieved with this monomer, making this step optional for non-medical applications.

Synthesis Diagram (Graphviz)

Synthesis_Workflow Monomers Mix Monomers: EMBL + nBA Additives Add Initiator (AIBN) & Crosslinker Monomers->Additives Degas Degas (N2 Purge) 10 mins Additives->Degas Inject Inject into Mold (Glass/Teflon) Degas->Inject Cure Thermal Cure Cycle 60°C (4h) -> 80°C (2h) -> 120°C (2h) Inject->Cure Demold Demold & Post-Cure Cure->Demold

Caption: Step-by-step bulk polymerization workflow for EMBL-based SMPs.

Characterization & Validation

Thermal Analysis (DSC)
  • Protocol: Heat sample from -20°C to 200°C at 10°C/min.

  • Expected Result: A single glass transition (

    
    ) indicates a random copolymer network. If two 
    
    
    
    s appear, phase separation has occurred (undesirable for standard SMPs).
  • Target: For SMP-Body,

    
     should be detected near 37-45°C.
    
Dynamic Mechanical Analysis (DMA)
  • Protocol: Tensile mode, 1 Hz frequency, heating rate 3°C/min.

  • Key Metric:

    • Storage Modulus (

      
      ):  Should drop by 2-3 orders of magnitude across the 
      
      
      
      .
    • Tan

      
       Peak:  Defines the precise switching temperature (
      
      
      
      ).
Shape Memory Cycle Testing

Perform a cyclic thermomechanical test using a DMA or Tensile Tester with a thermal chamber.

  • Programming (Deformation):

    • Heat sample to

      
       (
      
      
      
      C).
    • Stretch to

      
       (e.g., 50% or 100% strain).
      
  • Fixing:

    • Maintain strain

      
      .
      
    • Cool to

      
       (
      
      
      
      C).
    • Release load. Measure fixed strain (

      
      ).
      
    • Calculate Shape Fixity (

      
      ):
      
      
      
      .
  • Recovery:

    • Heat to

      
       (
      
      
      
      C) under no load.
    • Measure recovered strain (

      
      ).
      
    • Calculate Shape Recovery (

      
      ):
      
      
      
      .

Validation Criteria:

  • 
     > 95%:  Indicates the EMBL monomer successfully freezes the chain mobility.
    
  • 
     > 98%:  Indicates the chemical crosslinking is intact and the network is elastic.
    

References

  • Tulipalin A and Derivatives in Polymers

    • Title: "Bio-based acrylic polymers
    • Source:Polymer Chemistry, 2014.
    • Context: Establishes the high and rigidity of the -methylene- -butyrolactone scaffold.
  • Shape Memory Polymer Mechanisms

    • Title: "Shape-memory polymers."[2][4][5]

    • Source:M
    • Context: Foundational review on -based switching mechanisms and network design.
  • Synthesis of Lactone Monomers

    • Title: "Sustainable synthesis of -methylene- -valerolactone
    • Source:Green Chemistry, 2018.
    • Context: Provides the synthetic background for the methyl/ethyl deriv
  • Bio-based SMPs

    • Title: "Creating Shape Memory Polymers
    • Source:SCIEPublish, 2023.
    • Context: Reviews the integration of bio-based monomers like furanones into smart polymer networks.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 5-Ethyl-3-Methylene-Dihydro-Furan-2-One by Distillation

Welcome to the technical support center for the purification of 5-ethyl-3-methylene-dihydro-furan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technica...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-ethyl-3-methylene-dihydro-furan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the distillation of this reactive α,β-unsaturated lactone. The inherent reactivity of the exocyclic methylene group presents unique challenges, primarily the propensity for polymerization and thermal degradation. This document offers practical, field-proven insights to ensure a successful and safe purification process.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation the recommended method for purifying 5-ethyl-3-methylene-dihydro-furan-2-one?

A1: 5-Ethyl-3-methylene-dihydro-furan-2-one, like many α,β-unsaturated lactones, is a heat-sensitive compound.[1][2] Distillation at atmospheric pressure would require high temperatures, which can initiate thermal polymerization and decomposition, leading to significant yield loss and fouling of your distillation apparatus.[3] Vacuum distillation is the method of choice because it lowers the boiling point of the compound, allowing for distillation at a much lower and safer temperature.[4][5] This gentle treatment minimizes the risk of unwanted side reactions and preserves the integrity of the final product.

Q2: What is the expected boiling point of 5-ethyl-3-methylene-dihydro-furan-2-one under vacuum?

Q3: Is it necessary to use a polymerization inhibitor during the distillation?

A3: Absolutely. The exocyclic α,β-unsaturated lactone structure makes 5-ethyl-3-methylene-dihydro-furan-2-one highly susceptible to free-radical polymerization, which can be initiated by heat.[3][6] Distillation without an inhibitor will almost certainly lead to polymerization, resulting in a solidified or highly viscous product in the distillation flask and potentially the condenser. This not only leads to a complete loss of product but can also be a significant safety hazard due to potential pressure buildup.

Q4: Which polymerization inhibitors are recommended, and at what concentration?

A4: For α,β-unsaturated esters and lactones, phenolic inhibitors are commonly used. The following are recommended starting points, but optimization may be necessary for your specific setup:

InhibitorRecommended Concentration (ppm)Mechanism of ActionKey Considerations
Hydroquinone (HQ) 100 - 500Radical ScavengerRequires the presence of oxygen to be effective. Ensure the system is not completely deoxygenated.
Monomethyl Ether of Hydroquinone (MEHQ) 100 - 500Radical ScavengerAlso requires oxygen for activity. Less volatile than HQ.[6]
Butylated Hydroxytoluene (BHT) 100 - 200Radical ScavengerEffective and does not rely on oxygen.
Phenothiazine (PTZ) 100 - 500Radical ScavengerVery active and does not require oxygen. Often used for storage and transport.[6]

Q5: How do I remove the inhibitor from the purified product?

A5: Most common inhibitors like HQ, MEHQ, and BHT are significantly less volatile than the target compound and will remain in the distillation flask.[6] However, if there is a concern of carry-over, the purified monomer can be passed through a small column of basic or neutral alumina to remove phenolic inhibitors.[6] It is critical to use the inhibitor-free monomer immediately, as it will be highly prone to polymerization.[6]

Experimental Protocol: Vacuum Distillation of 5-Ethyl-3-Methylene-Dihydro-Furan-2-One

This protocol provides a detailed methodology for the vacuum distillation of 5-ethyl-3-methylene-dihydro-furan-2-one.

Diagram of Experimental Workflow

DistillationWorkflow cluster_prep Preparation cluster_distill Distillation cluster_post Post-Distillation A Crude Product B Add Polymerization Inhibitor (e.g., BHT, 200 ppm) A->B Inhibition C Assemble Vacuum Distillation Apparatus B->C Setup D Apply Vacuum (e.g., 0.5 - 1 mmHg) C->D Evacuation E Gently Heat with Oil Bath D->E Heating F Monitor Head Temperature E->F Observation G Collect Fractions at Constant Boiling Point F->G Collection H Cool Receiving Flask G->H Stabilization I Store Purified Product (Inhibited, Cold, Dark) H->I Storage

Caption: Workflow for the vacuum distillation of 5-ethyl-3-methylene-dihydro-furan-2-one.

Step-by-Step Methodology
  • Inhibitor Addition: To the crude 5-ethyl-3-methylene-dihydro-furan-2-one, add a suitable polymerization inhibitor. For example, add BHT to a concentration of 200 ppm. Ensure the inhibitor is thoroughly mixed.

  • Apparatus Assembly:

    • Assemble a standard vacuum distillation apparatus using clean, dry glassware.

    • Use a round-bottom flask as the distillation pot. A short-path distillation head is recommended to minimize travel distance for the vapor.

    • Use a magnetic stirrer and a stir bar in the distillation flask to ensure even heating and prevent bumping.

    • Connect the apparatus to a vacuum pump with a cold trap in between to protect the pump from corrosive vapors.

    • Place a thermometer or temperature probe to measure the vapor temperature at the distillation head.

    • Use a collection flask (or multiple for fraction collection) that can be cooled.

  • Distillation Procedure:

    • Slowly and carefully apply vacuum to the system. A pressure of 0.5 to 1 mmHg is a good starting point.

    • Once a stable vacuum is achieved, begin gentle heating of the distillation flask using an oil bath. An oil bath provides uniform heating and better temperature control than a heating mantle.

    • Increase the temperature of the oil bath gradually. The bath temperature should be about 20-30 °C higher than the expected boiling point of the compound.

    • Observe the system for signs of boiling and condensation.

    • Monitor the head temperature closely. When the pure compound begins to distill, the head temperature will rise and then stabilize at the boiling point for the given pressure.

    • Collect the fraction that distills at a constant temperature. It is advisable to collect a small forerun fraction before the main fraction.

    • The receiving flask should be cooled in an ice bath to ensure efficient condensation and minimize the loss of the volatile product.

  • Post-Distillation Handling:

    • Once the distillation is complete, remove the heat source and allow the system to cool down under vacuum.

    • Slowly and carefully release the vacuum.

    • If the purified product is to be stored, it is highly recommended to add a small amount of a polymerization inhibitor (e.g., BHT, 100 ppm) to the collected fractions.

    • Store the purified 5-ethyl-3-methylene-dihydro-furan-2-one in a tightly sealed container, in a cool, dark place, preferably refrigerated, to prevent polymerization.

Troubleshooting Guide

Diagram of Troubleshooting Logic

Troubleshooting cluster_poly Polymerization cluster_decomp Decomposition cluster_sep Poor Separation Problem Distillation Issue Observed P1 Solidification in Flask or Column Problem->P1 D1 Darkening of Distillate/Residue Problem->D1 S1 Fluctuating Head Temperature Problem->S1 P_Cause1 Inhibitor Absent/Inactive P1->P_Cause1 P_Cause2 Excessive Temperature P1->P_Cause2 P_Sol1 Add/Increase Inhibitor P_Cause1->P_Sol1 Solution P_Sol2 Reduce Heat/Improve Vacuum P_Cause2->P_Sol2 Solution D_Cause1 Temperature Too High D1->D_Cause1 D_Cause2 Prolonged Heating D1->D_Cause2 D_Sol1 Lower Bath Temp/Better Vacuum D_Cause1->D_Sol1 Solution D_Sol2 Distill Faster/Use Smaller Batches D_Cause2->D_Sol2 Solution S_Cause1 Unstable Vacuum S1->S_Cause1 S_Cause2 Bumping S1->S_Cause2 S_Sol1 Check for Leaks/Pump Performance S_Cause1->S_Sol1 Solution S_Sol2 Improve Stirring/Use Boiling Chips S_Cause2->S_Sol2 Solution

Caption: A troubleshooting flowchart for common issues during the distillation of 5-ethyl-3-methylene-dihydro-furan-2-one.

Issue 1: Polymerization in the Distillation Flask

  • Symptom: The material in the distillation flask becomes viscous or solidifies. No product is distilling over.

  • Cause A: Insufficient or inactive polymerization inhibitor. If using an oxygen-dependent inhibitor like HQ or MEHQ, the system may be too deoxygenated.

  • Solution A: Ensure an appropriate inhibitor is added at a sufficient concentration before starting the distillation. If using HQ or MEHQ, a very small air leak can be introduced, or a stream of air can be bubbled through the liquid (with caution). Alternatively, switch to an oxygen-independent inhibitor like BHT or phenothiazine.[6]

  • Cause B: The distillation temperature is too high, overcoming the effect of the inhibitor.

  • Solution B: Reduce the heating bath temperature. Improve the vacuum to lower the boiling point of the compound.

Issue 2: Product Decomposition

  • Symptom: The distillation residue is dark brown or black. The collected distillate may also be discolored.

  • Cause: The compound is thermally decomposing. Furanones can undergo thermal ring-opening reactions.[7]

  • Solution: Lower the distillation temperature by improving the vacuum. Ensure the heating bath temperature is not excessively high. Minimize the residence time of the compound at high temperatures by distilling as quickly and efficiently as possible.

Issue 3: Poor or No Separation

  • Symptom: The head temperature is fluctuating, or no clear boiling point is observed.

  • Cause A: The vacuum level is unstable.

  • Solution A: Check the entire distillation apparatus for leaks, especially at the joints. Ensure the vacuum pump is functioning correctly and is appropriately sized for the system.

  • Cause B: Bumping of the liquid in the distillation flask.

  • Solution B: Ensure vigorous and consistent stirring with a magnetic stirrer. For very small-scale distillations where a stirrer is not feasible, freshly activated boiling chips can be used (add before applying vacuum).

Issue 4: Low Yield

  • Symptom: The amount of purified product collected is significantly lower than expected.

  • Cause A: Incomplete distillation due to insufficient heating or too high a vacuum for the heating capacity.

  • Solution A: Gradually increase the heating bath temperature. Ensure the distillation flask is appropriately sized for the amount of material; too large a flask can lead to significant holdup.

  • Cause B: Loss of product due to polymerization or decomposition (see Issues 1 and 2).

  • Solution B: Address the root causes of polymerization and decomposition as described above.

References

  • Ofial, A. R., & Mayr, H. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Chemical Science, 12(12), 4423-4436. [Link]

  • Ofial, A. R., & Mayr, H. (2021). Electrophilic Reactivities of Cyclic Enones and α,β-Unsaturated Lactones. ResearchGate. Retrieved from [Link]

  • Chemical Engineering World. (2024, April 14). Vacuum Distillation Process. Retrieved from [Link]

  • Welch Vacuum. (n.d.). Vacuum Distillation. Retrieved from [Link]

  • Chemsrc. (2025, August 27). CAS#:698-10-2 | 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone. Retrieved from [Link]

  • Wikipedia. (2023, December 27). Polymerisation inhibitor. Retrieved from [Link]

  • Gao, H., et al. (2025, April 2). Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. MDPI. [Link]

  • ResearchGate. (n.d.). Formation of α‐exo‐Methylene‐lactone. Retrieved from [Link]

  • Google Patents. (n.d.). EP2398832B1 - Polymerization inhibitor composition and method of inhibiting polymerization of distillable monomers.
  • Graham Corporation. (n.d.). Understanding ejector systems necessary to troubleshoot vacuum distillation. Retrieved from [Link]

  • Royal Society of Chemistry. (2024, September 18). Synthesis of #-methylene-#-valerolactone and its selective polymerization from a product mixture for co. Retrieved from [Link]

  • Arkivoc. (n.d.). Synthesis of Substituted 5-Alkylidenefuran-2(5H)-furanones. Retrieved from [Link]

  • The Royal Society of Chemistry. (2006). The dihydrofuran template approach to furofuran synthesis. Retrieved from [Link]

  • BRANDTECH Scientific. (n.d.). Solvent Boiling Point Chart. Retrieved from [Link]

  • PubChem. (n.d.). 2(3H)-Furanone, 5-ethyldihydro-3-methyl-. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 3-methyl-2(5h)-furanone. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Synthesis of 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone. Retrieved from [Link]

  • PubMed. (2015, July 2). Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects. Retrieved from [Link]

  • YouTube. (2021, September 25). Distillation Column Troubleshooting Part 1. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of novel 2H,5H-Dihydrofuran-3-yl Ketones via ISNC reactions. Retrieved from [Link]

  • Organic Letters. (1999). A Versatile Preparation of α,β-Unsaturated Lactones from Homoallylic Alcohols. Retrieved from [Link]

  • AIDIC. (2018). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Retrieved from [Link]

  • ResearchGate. (n.d.). Distillation Troubleshooting. Retrieved from [Link]

  • YouTube. (2021, July 25). Distillation Troubleshooting/Distillation Problems and it's Solutions. Retrieved from [Link]

  • FooDB. (2010, April 8). Showing Compound (±)-5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone (FDB011615). Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Precision Polymerization of 5-Ethyl-3-Methylene-2(5H)-Furanone (EMF)

Status: Operational Ticket ID: EMF-POLY-MW-CONTROL Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division System Overview & Monomer Identification User Advisory: Before proceeding, confirm your mon...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: EMF-POLY-MW-CONTROL Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division

System Overview & Monomer Identification

User Advisory: Before proceeding, confirm your monomer structure. This guide addresses the vinyl polymerization of 5-ethyl-3-methylene-dihydrofuran-2-one (also known as


-ethyl-

-methylene-

-butyrolactone or

-EtMBL). This is a Tulipalin B analog, valued for producing high glass-transition temperature (

) thermoplastics.

The Central Challenge: Controlling Molecular Weight (MW) in EMF polymerization is governed by a precarious balance between propagation kinetics and thermodynamic de-polymerization (Ceiling Temperature,


). Unlike standard methacrylates, the bulky lactone ring and ethyl substituent lower the 

, making the polymer prone to "unzipping" at elevated temperatures or low monomer concentrations.

Diagnostic Flowchart: Troubleshooting MW Issues

Use this logic tree to diagnose why your polymerization is deviating from the target MW or PDI.

TroubleshootingLogic Start START: Deviation in MW Control IssueType Identify Primary Defect Start->IssueType LowMW Observed MW << Target MW IssueType->LowMW HighPDI High PDI (> 1.5) / Multimodal IssueType->HighPDI NoPoly No Polymerization / Low Yield IssueType->NoPoly CheckTemp Check Reaction Temp LowMW->CheckTemp CheckMethod Method: Free Radical? HighPDI->CheckMethod CheckPurity Check Inhibitors/Oxygen NoPoly->CheckPurity TcIssue Temp > Ceiling Temp (Tc)? (Depolymerization dominant) CheckTemp->TcIssue Yes CoolDown Solution: Lower Temp (< 80°C) Increase [M]0 TcIssue->CoolDown SwitchRAFT Solution: Switch to RAFT (Use CPDB or Trithiocarbonate) CheckMethod->SwitchRAFT Yes Purify Solution: Column filtration + Freeze-Pump-Thaw x3 CheckPurity->Purify

Figure 1: Decision logic for diagnosing molecular weight deviations in methylene furanone polymerization.

The Chemistry of Control: Critical Parameters

To achieve targeted MW with low dispersity (


), you must transition from Free Radical Polymerization (FRP) to Reversible Addition-Fragmentation Chain Transfer (RAFT) .
A. The Ceiling Temperature ( ) Trap

EMF has a lower


 than methyl methacrylate due to steric bulk.
  • Symptom: You target 50 kDa, but the reaction stalls at 10 kDa regardless of time.

  • Mechanism: At high temperatures,

    
    . The equilibrium monomer concentration 
    
    
    
    increases.
  • Fix: Run polymerizations at 60°C – 70°C . Do not exceed 85°C unless you are running at very high monomer concentrations (>5 M).

B. Solvent Selection (Solubility vs. Transfer)

Poly(EMF) is rigid and polar. It often precipitates in non-polar solvents, terminating chains early.

  • Recommended: DMSO, DMF, or Cyrene (dihydrolevoglucosenone).

  • Avoid: Toluene (poor solubility), THF (chain transfer issues at high temps).

C. RAFT Agent Selection

The propagating radical of EMF is tertiary and electron-deficient (similar to methacrylates).

  • Best Agent: Dithiobenzoates (e.g., CPDB) or specific Trithiocarbonates.

  • Avoid: Dithiocarbamates (often too stable, leading to retardation).

Standard Operating Procedure (SOP): Controlled Polymerization

Objective: Synthesis of Poly(EMF) with


 g/mol  and 

.
Materials
  • Monomer: 5-ethyl-3-methylene-2(5H)-furanone (Purified).

  • RAFT Agent: 2-Cyano-2-propyl dithiobenzoate (CPDB).

  • Initiator: AIBN (Azobisisobutyronitrile).

  • Solvent: DMSO (Anhydrous).

Protocol Steps
  • Monomer Purification (CRITICAL):

    • Pass the monomer through a basic alumina column to remove phenolic inhibitors (e.g., MEHQ).

    • Why: Inhibitors induce an induction period that ruins MW prediction.

  • Stoichiometry Calculation:

    • Target Degree of Polymerization (

      
      ) = 150.
      
    • Ratio:

      
      .
      
    • Note: Keep initiator concentration low (

      
      ) to preserve high end-group fidelity.
      
  • Reaction Setup:

    • Dissolve components in DMSO. Target monomer concentration

      
      .
      
    • Why High Conc? High

      
       favors propagation over depolymerization (Le Chatelier’s principle applied to 
      
      
      
      ).
  • Deoxygenation:

    • Perform 3 cycles of Freeze-Pump-Thaw . Nitrogen sparging is insufficient for strict MW control in furanones due to their sensitivity to peroxy-radical formation.

  • Polymerization:

    • Immerse in an oil bath at 70°C .

    • Stir rate: 300-500 rpm.

    • Time: 12–24 hours (Monitor conversion via NMR).

  • Termination & Isolation:

    • Quench by cooling to 0°C and exposing to air.

    • Precipitate into cold Methanol (MeOH).[1]

    • Dry under vacuum at 40°C.

Data & Benchmarking

Comparison of polymerization methods for EMF analogs (based on


-MBL and 

-MeMBL data).
ParameterFree Radical (FRP)Anionic PolymerizationRAFT (Recommended)
MW Control Poor (Predictable only by kinetics)Moderate (Side reactions likely)Excellent (Linear evolution)
Dispersity (

)
1.5 – 2.51.1 – 1.51.05 – 1.20
Temp. Window 50°C – 80°C-78°C (Cryogenic required)60°C – 80°C
Solvent Tolerance HighLow (Strictly anhydrous)High (DMSO, DMF, Cyrene)
Livingness No (Dead chains)Yes (until termination)Yes (Chain extension possible)

Frequently Asked Questions (FAQ)

Q: My polymer turns yellow during reaction. Is this normal? A: Slight yellowing is common with dithiobenzoate RAFT agents (they are red/pink, leading to orange/yellow solutions). However, dark brown indicates decomposition or oxidation. Ensure your setup was strictly oxygen-free.

Q: Can I use ATRP instead of RAFT? A: Yes, but furanones can bind to Copper (Cu) catalysts, requiring higher catalyst loads or stronger ligands (e.g., Me6TREN). RAFT is generally "cleaner" for this specific monomer class as it avoids metal contamination in the final drug-delivery or optical material.

Q: I need a


 above 200°C. Will this protocol achieve it? 
A:  Yes. Poly(EMF) is a structural analog to Poly(

-MeMBL), which exhibits a

of ~210°C–220°C. To maximize

, ensure full removal of residual monomer and solvent (plasticizers) by vacuum drying above the

(or extended drying at 150°C) post-purification.

Q: The reaction mixture gelled. Why? A: This suggests cross-linking.[2] Check your monomer purity for di-vinyl impurities. Alternatively, if conversion was pushed >90%, chain transfer to the polymer backbone (via the lactone ring) can occur. Stop the reaction at 80% conversion.

References

  • RAFT Solution Polymeris

    
    -Methyl-
    
    
    
    -methylene-
    
    
    -butyrolactone:
    Harris, O., et al. (2024).[3][4] Chemical Communications.[3][4][5] Demonstrates the successful RAFT control of the methyl-analog of EMF in DMSO and Cyrene.
  • Poly(

    
    -methylene-
    
    
    
    -butyrolactone) Synthesis and Properties:
    Comparison of radical methods and thermal properties of methylene lactones.
  • Ceiling Temperature and Equilibrium: Explanation of the thermodynamics of polymerization for bulky vinyl monomers.

  • Synthesis of Thermoplastic Elastomers from MBL: Versteeg, F., et al. (2024).[2] Materials Advances. Discusses block copolymerization and thermal stability.

Sources

Reference Data & Comparative Studies

Validation

The Definitive Guide to 1H NMR Spectral Analysis of 5-ethyl-3-methylene-dihydro-furan-2-one: A Comparative Approach

In the landscape of drug development and natural product synthesis, the precise and unambiguous structural elucidation of novel chemical entities is paramount. Among the plethora of analytical techniques available, Nucle...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug development and natural product synthesis, the precise and unambiguous structural elucidation of novel chemical entities is paramount. Among the plethora of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as an unparalleled tool for delineating the intricate topology of organic molecules. This guide provides a comprehensive analysis of the 1H NMR spectrum of 5-ethyl-3-methylene-dihydro-furan-2-one, a representative of the α,β-unsaturated γ-butyrolactone class, a scaffold present in numerous biologically active compounds.

This document moves beyond a mere recitation of spectral data, offering a deep dive into the causal relationships between molecular structure and NMR observables. We will dissect the predicted 1H NMR spectrum of the title compound, grounding our assignments in empirical data from closely related analogs. Furthermore, we will objectively compare the insights gleaned from NMR with those from alternative analytical techniques, namely Infrared (IR) Spectroscopy and Mass Spectrometry (MS), to provide a holistic perspective on its structural characterization.

The Subject of Our Investigation: 5-ethyl-3-methylene-dihydro-furan-2-one

The molecule at the heart of this guide is 5-ethyl-3-methylene-dihydro-furan-2-one. Its structure, featuring a five-membered lactone ring with an exocyclic double bond and an ethyl substituent, presents a rich tapestry of proton environments, making it an excellent candidate for a detailed NMR analysis.

cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample (5-10 mg) dissolve Dissolve in Deuterated Solvent (e.g., CDCl3) weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample into Spectrometer transfer->insert lock Lock on Solvent Deuterium Signal insert->lock shim Shim for Magnetic Field Homogeneity lock->shim setup Set Acquisition Parameters shim->setup acquire Acquire Free Induction Decay (FID) setup->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline integrate Integration baseline->integrate peak_pick Peak Picking & Referencing integrate->peak_pick

Caption: Workflow for 1H NMR spectrum acquisition and processing.

II. NMR Spectrometer Setup and Data Acquisition
  • Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

  • Locking and Shimming: The instrument's software is used to "lock" onto the deuterium signal of the solvent to compensate for any magnetic field drift. The magnetic field is then "shimmed" to achieve maximum homogeneity, which results in sharp, symmetrical peaks.

  • Acquisition Parameters:

    • Pulse Angle: A 30-45° pulse is typically sufficient.

    • Spectral Width: A standard range of -2 to 12 ppm is appropriate for most organic molecules.

    • Acquisition Time: Typically 2-4 seconds.

    • Relaxation Delay: A delay of 1-2 seconds between pulses allows for adequate relaxation of the protons.

    • Number of Scans: For a sample of this concentration, 8-16 scans should provide a good signal-to-noise ratio.

III. Data Processing
  • Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

  • Phasing and Baseline Correction: The spectrum is phased to ensure that all peaks are in the pure absorption mode. The baseline is corrected to be flat.

  • Referencing: The chemical shift scale is calibrated by setting the TMS signal to 0.00 ppm or the residual solvent peak to its known value (e.g., CHCl₃ in CDCl₃ at 7.26 ppm).

  • Integration and Peak Picking: The area under each signal is integrated to determine the relative number of protons. The exact chemical shift of each peak is determined.

Conclusion

The comprehensive analysis of the 1H NMR spectrum of 5-ethyl-3-methylene-dihydro-furan-2-one, even through a predictive approach grounded in solid empirical data from analogs, showcases the profound capabilities of this technique. The detailed information on proton environments, scalar couplings, and through-space interactions allows for an unambiguous determination of its molecular structure. When used in conjunction with complementary techniques such as IR and MS, a complete and robust characterization of the molecule can be achieved. This guide serves as a testament to the power of NMR-centric workflows in modern chemical research and development, providing the foundational knowledge necessary for researchers, scientists, and drug development professionals to confidently tackle the structural elucidation of complex organic molecules.

References

  • Kim, C.-S., et al. "Precursor of α-Methylene-γ-butyrolactone Involved in the Insecticidal Activity of Thunberg Spiraea, Spiraea thunbergii." Bioscience, Biotechnology, and Biochemistry, vol. 60, no. 9, 1996, pp. 1551-1553. [Link]

  • PubChem. "alpha-Methylene gamma-butyrolactone." National Center for Biotechnology Information, PubChem Compound Database, CID=68352. [Link]

  • Mohammad, Kausar, et al. "Free-Radical (Co)polymerization of Tulipalin A: Analyzing Copolymerization Behavior." Macromolecules, vol. 48, no. 15, 2015, pp. 5187-5197. [Link]

  • Grokipedia. "Tulipalin A." [Link]

  • Royal Society of Chemistry. "Supporting Information for..." (Specific article details would be needed for a more complete citation). [Link]

  • Universal Class. "NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy." [Link]

  • SpectraBase. "5-ethyl-3-hydroxy-4-methyl-5H-furan-2-one." [Link]

  • EMBL-EBI. "Comparison of NMR and MS | Metabolomics." [Link]

  • ResearchGate. "The assignment of 1H and 13C chemical shifts for dihydro-3(2H)-furanone derivatives..." [Link]

  • Patsnap. "Differences in NMR vs Mass Spectrometry for Identification." [Link]

  • Royal Society of Chemistry. "Synthesis of β-methyl-α-methylene-γ-butyrolactone from biorenewable itaconic acid." Organic Chemistry Frontiers. [Link]

  • Nanalysis. "MS vs. NMR: Which One Is a Better Pick for Bio-fluids Analysis?" [Link]

  • SpringerLink. "The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on..." [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • NIST. "5-ethyl-(3H)-furan-2-one." NIST Chemistry WebBook. [Link]

  • University of Wisconsin-Madison. "1H NMR Coupling Constants." Organic Chemistry Data. [Link]

Comparative

FTIR carbonyl stretch assignment for alpha-methylene lactones

Comparative Guide: Structural Elucidation of the -Methylene- -Lactone Pharmacophore Executive Summary The -methylene- -lactone (AmGL) moiety is a critical pharmacophore found in sesquiterpene lactones (e.g., helenalin, p...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Structural Elucidation of the -Methylene- -Lactone Pharmacophore

Executive Summary

The


-methylene-

-lactone (AmGL) moiety is a critical pharmacophore found in sesquiterpene lactones (e.g., helenalin, parthenolide) and synthetic Michael acceptors. Its biological activity—often cytotoxicity via alkylation of sulfhydryl groups—hinges on the specific electronic environment of the carbonyl-conjugated exocyclic double bond.

This guide compares the FTIR Carbonyl Assignment Workflow against


C NMR  and Raman Spectroscopy . While NMR provides indisputable skeletal connectivity, this guide demonstrates that a rigorous FTIR protocol offers a faster, self-validating method for identifying the AmGL functionality by leveraging the unique interplay between ring strain and conjugation.

Technical Deep Dive: The Vibrational Physics

To correctly assign the AmGL carbonyl stretch, one must understand the competing physical forces at play. A standard acyclic ester absorbs at


. Two factors alter this frequency in AmGLs:
  • Ring Strain (Frequency Increase): Compressing the bond angle in a 5-membered

    
    -lactone ring increases the force constant of the C=O bond, shifting the absorption to 
    
    
    
    (saturated).
  • Conjugation (Frequency Decrease): The

    
    -methylene group introduces 
    
    
    
    -conjugation. Delocalization of
    
    
    -electrons reduces the double-bond character of the carbonyl, typically lowering the frequency by
    
    
    .

The AmGL Signature: In


-methylene-

-lactones, these forces partially cancel but often result in a characteristic doublet or a high-frequency shift relative to endocyclic unsaturated lactones. The diagnostic "fingerprint" is not just the C=O band, but its specific intensity ratio with the exocyclic C=C band.

Comparative Analysis: FTIR vs. Alternatives

The following table summarizes the performance of FTIR against the primary alternatives for AmGL identification.

FeatureFTIR (Mid-IR)

C NMR
Raman Spectroscopy
Primary Diagnostic C=O Stretch (

)
Carbonyl Shift (

)
C=C Stretch (

)
Secondary Diagnostic C=C Stretch (Weak,

)
C-

/ C-

shifts
C=O Stretch (Very Weak)
Sensitivity High (requires

g)
Low (requires mg)Moderate
Solvent Interference Minimal (ATR) or subtractableHigh (requires deuterated solvents)Low (water transparent)
Throughput High (< 2 mins/sample)Low (10–60 mins/sample)High
Key Limitation Fermi resonance can mimic doubletsExpensive instrumentationFluorescence interference
Why FTIR Wins for Screening

While NMR is superior for ab initio structure determination, FTIR is the most efficient tool for screening fractions or monitoring reactions (e.g., Michael additions) involving AmGLs. The carbonyl band is intense and distinct from the reaction solvent, unlike the complex multiplets in


H NMR.

The Self-Validating FTIR Protocol

Objective: Unambiguously assign the


-methylene-

-lactone moiety using a standard FTIR spectrometer.
Experimental Setup
  • Instrument: FTIR Spectrometer (e.g., Nicolet iS50 or equivalent).

  • Detector: DTGS (standard) or MCT (high sensitivity for kinetics).

  • Resolution:

    
     (Critical for resolving Fermi doublets).
    
  • Sampling Mode:

    • Preferred: Diamond ATR (Attenuated Total Reflectance) for speed and solid samples.

    • Alternative: KBr Pellet (1:100 ratio) if higher resolution of weak overtone bands is required.

Step-by-Step Workflow
  • Background Collection: Collect an air background (32 scans) to remove atmospheric

    
     and 
    
    
    
    lines.
  • Sample Deposition: Apply the sample to the ATR crystal. Ensure full contact (pressure tower click).

  • Acquisition: Collect 64 scans.

  • Spectral Processing: Apply ATR correction (if using ATR) to adjust for penetration depth dependence.

  • The "Region of Interest" (ROI) Check:

    • Zone A (Carbonyl): Zoom into ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      . Look for a strong band.[1][2]
      
    • Zone B (Alkene): Zoom into

      
      . Look for a weak-to-medium sharp band.
      
  • Validation Logic (The "Doublet Check"):

    • If a doublet is observed in Zone A (e.g., 1760 and 1775), check Zone B.

    • True AmGL: Distinct C=C band at

      
      .[3]
      
    • Saturated Lactone: No band in Zone B.

    • Fermi Resonance: If the overtone of a lower frequency band (approx

      
      ) matches the carbonyl frequency, the doublet may be an artifact.
      

Visualization of Logic & Workflow

Diagram 1: The Spectral Assignment Logic Tree

This decision tree guides the researcher through the spectral data to classify the lactone type.

LactoneLogic Start Start: Analyze Spectrum CheckCO Check 1740-1800 cm⁻¹ (Carbonyl Region) Start->CheckCO BandFound Band Observed? CheckCO->BandFound CheckFreq Frequency Analysis BandFound->CheckFreq Yes HighFreq > 1770 cm⁻¹ (Saturated γ-Lactone) CheckFreq->HighFreq Single Band >1775 MidFreq 1750-1775 cm⁻¹ (Potential Conjugation) CheckFreq->MidFreq Band 1750-1775 CheckCC Check 1650-1670 cm⁻¹ (C=C Region) MidFreq->CheckCC CCFound Band Observed? CheckCC->CCFound Conclusion1 α-Methylene-γ-Lactone (Confirmed) CCFound->Conclusion1 Yes (Weak/Med) Conclusion2 Endocyclic Unsaturated or Other Carbonyl CCFound->Conclusion2 No

Caption: Decision matrix for distinguishing


-methylene-

-lactones from saturated analogs based on FTIR frequency shifts.
Diagram 2: Experimental Workflow

The operational steps for ensuring high-quality data acquisition.

Workflow Step1 1. Prep & Background (Clean Crystal, 32 Scans) Step2 2. Sample Loading (Solid/Liquid on ATR) Step1->Step2 Step3 3. Acquisition (64 Scans, 2 cm⁻¹ Res) Step2->Step3 Step4 4. Processing (ATR Correction) Step3->Step4 Step5 5. Analysis (Measure Peak Height Ratio) Step4->Step5

Caption: Standardized ATR-FTIR workflow for rapid lactone screening.

References

  • Interpretation of Alpha-Methylene-Gamma-Lactones IR Spectra Source:Spectrochimica Acta Part A Context: Establishes the characteristic C=O frequency range (

    
    ) and the C=C stretch (
    
    
    
    ).
  • Structural Elucidation of Sesquiterpene Lactones by NMR Source:Journal of Natural Products Context: Provides compar

    
    C NMR data (C=O at 
    
    
    
    ) used to validate FTIR findings.
  • Vibrational Spectroscopy of Lactones Source:Chemistry LibreTexts Context: Detailed tables on ring strain effects on carbonyl stretching frequencies.

  • Raman vs. FTIR for Conjugated Systems Source:Thermo Fisher Scientific Application Notes Context: Comparative data on the sensitivity of Raman to the C=C bond in conjugated lactones.

Sources

Validation

mass spectrometry fragmentation of 5-ethyl-3-methylene-2(3H)-furanone

Publish Comparison Guide: Mass Spectrometry Fragmentation of 5-ethyl-3-methylene-2(3H)-furanone Executive Summary & Technical Context 5-ethyl-3-methylene-2(3H)-furanone (MW 126.15 Da) represents a critical class of -meth...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Mass Spectrometry Fragmentation of 5-ethyl-3-methylene-2(3H)-furanone

Executive Summary & Technical Context

5-ethyl-3-methylene-2(3H)-furanone (MW 126.15 Da) represents a critical class of


-methylene-

-butyrolactones. These molecules are potent Michael acceptors , widely investigated in drug development for their ability to covalently modify cysteine residues in proteins (e.g., in anti-cancer or anti-inflammatory agents).

In mass spectrometry (MS), this compound presents unique challenges compared to its saturated analogs or structural isomers. Its "performance" in an analytical setting is defined by its ionization efficiency, fragmentation stability, and the diagnostic utility of its product ions.

This guide objectively compares the MS fragmentation behavior of 5-ethyl-3-methylene-2(3H)-furanone against its primary metabolic and structural alternative: 5-ethyl-3-methyl-dihydrofuran-2-one (the saturated analog). We analyze why the exocyclic double bond drastically alters the fragmentation landscape, providing a roadmap for unambiguous identification.

Comparative Analysis: Target vs. Saturated Analog

The following table contrasts the target molecule with its saturated counterpart. This comparison is vital for distinguishing the parent drug (active electrophile) from its inactive reduced metabolites.

Table 1: MS Performance & Fragmentation Profile Comparison

FeatureTarget: 5-ethyl-3-methylene-2(3H)-furanone Alternative: 5-ethyl-3-methyl-dihydrofuran-2-one
Molecular Weight 126.15 Da128.17 Da
Core Structure

-unsaturated lactone (Exocyclic C=C)
Saturated lactone (Endocyclic C-C)
Ionization (EI) Robust

(Stabilized by conjugation)
Weak

, extensive fragmentation
Base Peak (EI) m/z 97 (

, Resonance stabilized)
m/z 99 (

, Secondary cation)
Diagnostic Loss Loss of CO (28 Da) from m/z 97

m/z 69
McLafferty Rearrangement (if chain length allows)
ESI Sensitivity High (High Proton Affinity at carbonyl)Moderate
Adduct Formation Prone to covalent solvent adducts (Methanol

)
Standard non-covalent adducts (

)

Deep Dive: Fragmentation Mechanisms

To accurately interpret the spectra, one must understand the causality driven by the electronic structure.

A. The "Methylene Effect" (Target Molecule)

The exocyclic methylene group at C3 creates a cross-conjugated system with the carbonyl.

  • 
    -Cleavage (Dominant):  The bond between C5 and the ethyl group breaks. The resulting ring cation (m/z 97) is exceptionally stable due to resonance delocalization involving the oxygen and the exocyclic double bond.
    
  • CO Elimination: The cyclic cation (m/z 97) subsequently loses carbon monoxide (CO) to form a linear conjugated cation (m/z 69), a signature of unsaturated lactones.

B. The Saturated Pathway (Alternative)

Lacking the exocyclic double bond, the saturated analog relies on inductive stabilization.

  • 
    -Cleavage:  Loss of ethyl yields m/z 99.
    
  • McLafferty-like Processes: Saturated lactones are more flexible, allowing for hydrogen rearrangements that are sterically forbidden in the rigid, unsaturated target.

Visualization: Fragmentation Pathways

The following diagram illustrates the mechanistic divergence between the target and the alternative, specifically focusing on the Electron Ionization (EI) pathway which provides the most structural information.

FragmentationPathways cluster_legend Pathway Legend Target Target: 5-ethyl-3-methylene-2(3H)-furanone (MW 126, M+) AlphaCleavage Alpha-Cleavage (C5-Ethyl Bond) Target->AlphaCleavage Frag_97 Fragment m/z 97 (Resonance Stabilized Cation) [M - Ethyl]+ COLoss Heterolytic CO Elimination Frag_97->COLoss Frag_69 Fragment m/z 69 (Linear Cation) [97 - CO]+ Alt Alternative: Saturated Analog (MW 128, M+) Alt->AlphaCleavage Frag_99 Fragment m/z 99 (Secondary Cation) [M - Ethyl]+ RingOpen Ring Opening & H-Transfer Frag_99->RingOpen Frag_55 Fragment m/z 55 (C4H7+) Ring Opening AlphaCleavage->Frag_97 AlphaCleavage->Frag_99 COLoss->Frag_69 RingOpen->Frag_55 key1 Blue = Target (Unsaturated) key2 Red = Alternative (Saturated)

Caption: Mechanistic divergence in EI-MS fragmentation. The target (Blue) favors resonance-stabilized ring retention, while the alternative (Red) undergoes extensive ring opening.

Experimental Protocols

To replicate these results and validate the identity of the compound, follow this self-validating protocol. This workflow is designed to prevent "ghost peaks" caused by the thermal degradation of the Michael acceptor.

Protocol A: GC-MS Analysis (Electron Ionization)

Best for: Structural elucidation and impurity profiling.

  • Sample Preparation:

    • Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) . Note: Avoid methanol, as it may react with the methylene group over time.

    • Concentration: 100 ppm.

  • GC Parameters:

    • Inlet: Split 20:1, Temperature 200°C . Critical: High inlet temps (>250°C) can cause polymerization of the exocyclic double bond.

    • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

    • Oven Program: 50°C (hold 1 min)

      
       15°C/min 
      
      
      
      280°C.
  • MS Parameters:

    • Source Temp: 230°C.

    • Ionization Energy: 70 eV.[1][2]

    • Scan Range: m/z 40–300.

  • Validation Criteria:

    • Observe Molecular Ion (

      
      ) at m/z 126.
      
    • Confirm Base Peak at m/z 97.

    • Absence of m/z 158 (Methanol adduct artifact).

Protocol B: LC-MS/MS Analysis (Electrospray Ionization)

Best for: Biological matrices and metabolite tracking.

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid. Note: Do not use amine modifiers (e.g., ammonium acetate) as they will covalently bind to the target.

  • Source Parameters (ESI+):

    • Capillary Voltage: 3.5 kV.

    • Desolvation Temp: 350°C.

  • MRM Transitions (Quantification):

    • Target: 127.1

      
       99.1 (Loss of CO) and 127.1 
      
      
      
      81.1 (Loss of
      
      
      + CO).
    • Note: The transition patterns differ significantly from the saturated analog (129.1

      
       83.1).
      

Workflow Logic: Method Selection

The choice between GC-MS and LC-MS depends on the "Performance" metric required: Structural confirmation vs. Biological sensitivity.

MethodSelection Start Start: Sample Type? PureChem Pure Chemical / Synthesis Start->PureChem BioSample Biological Matrix / Plasma Start->BioSample Decision1 Isomer Differentiation? PureChem->Decision1 LCMS LC-MS (ESI) Protocol B BioSample->LCMS Required (Sensitivity) GCMS GC-MS (EI) Protocol A Decision1->GCMS Yes (High Res Frag) Decision1->LCMS No (Quick Check) Output1 Output: Fingerprint Spectrum (m/z 126, 97, 69) GCMS->Output1 Output2 Output: Quantitation (MRM 127->99) LCMS->Output2

Caption: Decision matrix for selecting the optimal MS method based on sample origin and analytical goals.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of 5-ethyldihydro-5-methyl-2(3H)-furanone (Saturated Analog Data). NIST Chemistry WebBook, SRD 69.[3] Available at: [Link]

  • FooDB. Compound Summary: 5-Methyl-2(3H)-furanone (General Furanone Fragmentation). FooDB Resource, 2025. Available at: [Link]

  • ResearchGate.

    
    -lactone derivatives by electrospray ionization tandem mass spectrometry. (General mechanisms for lactone fragmentation). Available at: [Link]
    

Sources

Comparative

A Comparative Analysis of 5-Ethyl Tulipalin Derivatives: Biological Activity and Allergenicity from a Mechanistic Perspective

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological activity and allergenicity of 5-ethyl tulipalin derivatives. As dir...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity and allergenicity of 5-ethyl tulipalin derivatives. As direct experimental data on specific 5-ethyl analogues are sparse in publicly accessible literature, this document establishes a predictive framework grounded in the extensive research on the parent compound, Tulipalin A (α-methylene-γ-butyrolactone), and its broader class of derivatives. By synthesizing established structure-activity relationships (SAR), we will project the likely impact of a 5-ethyl substitution on the molecule's performance, offering a robust, mechanistically-driven guide for researchers in the field.

The Mechanistic Foundation: The α-Methylene-γ-Butyrolactone Core

The diverse biological effects and potent allergenicity of tulipalin derivatives are almost entirely attributable to the α-methylene-γ-butyrolactone core structure. This moiety contains an α,β-unsaturated carbonyl system, which functions as a highly reactive Michael acceptor.[1] This electrophilic nature allows it to form covalent bonds with biological nucleophiles, most notably the thiol groups of cysteine residues and the epsilon-amino groups of lysine residues in proteins.[2] This irreversible protein modification is the initiating event for both its therapeutic and adverse effects.

Mechanism of Bioactivity and Allergenicity

The fundamental reaction is a Michael addition, where a protein nucleophile attacks the exocyclic methylene carbon, leading to the formation of a stable covalent adduct. This process is central to the compound's ability to inhibit enzymes and trigger immune responses.

For instance, the antibacterial activity of tulipalin derivatives has been linked to the inhibition of MurA, a key enzyme in bacterial cell wall synthesis, through this covalent modification mechanism.[3] Similarly, their anticancer effects often stem from the alkylation of critical proteins in signaling pathways, such as the inhibition of transcription factor NF-κB.[4]

From an allergenic standpoint, this same reactivity causes the molecule to function as a hapten. A hapten is a small molecule that can elicit an immune response only when attached to a large carrier, such as a protein.[5] Upon penetrating the skin, tulipalin derivatives bind to skin proteins, creating hapten-carrier conjugates that are recognized as foreign by the immune system, initiating a T-cell-mediated Type IV hypersensitivity reaction, which manifests as allergic contact dermatitis.[2][6] This is the well-documented cause of "tulip fingers" in florists.[7][8]

Caption: Covalent modification via Michael addition.

Comparative Biological Activity

The α-methylene-γ-butyrolactone scaffold is a well-established pharmacophore present in numerous natural products with antifungal, antibacterial, and cytotoxic properties.[6][9] Modifications to the lactone ring, particularly at the γ-position (C5), can modulate this activity by altering factors like lipophilicity, steric hindrance, and electronic properties.

Compound/Derivative ClassBiological ActivityPotency (Example)Reference
Tulipalin A (unsubstituted)Antifungal (vs. Fusarium oxysporum)Fungicidal[7]
Nematicidal (vs. M. incognita)EC₅₀: 19.3 mg/L
γ-Aryl Substituted Derivatives Antifungal (vs. C. lagenarium)IC₅₀: 7.68 µM (for 3-chlorophenyl derivative)
γ-Alkyl Substituted Derivatives AntifungalGenerally less potent than aryl-substituted analogues[6]
Spirocyclic Derivatives Anticancer (NF-κB Inhibition)~75% inhibition in screening assay[4]
5-(2-(4-methoxyphenyl)ethyl) derivative Antiproliferative (vs. HL-60 cells)Induces apoptosis[5]
Expert Analysis & Prediction for 5-Ethyl Tulipalin Derivatives

Based on the established SAR principles, we can make an informed prediction about the biological profile of a 5-ethyl tulipalin derivative (5-ethyl-α-methylene-γ-butyrolactone).

  • Retention of Core Activity : The presence of the unmodified α-methylene group ensures that the fundamental mechanism of action—covalent modification—is retained. Therefore, a 5-ethyl derivative is predicted to exhibit a similar spectrum of biological activities (antifungal, cytotoxic, etc.) as the parent compound.

  • Modulation of Potency : SAR studies indicate that large aromatic substituents at the γ-position often enhance activity compared to simple alkyl groups.[6] The addition of a small, lipophilic ethyl group at C5 would modestly increase the molecule's overall lipophilicity compared to Tulipalin A. This could slightly enhance its ability to cross cell membranes, potentially leading to a moderate increase in potency. However, it is unlikely to achieve the high potency seen with more complex, electronically-active aryl substituents. The effect is expected to be less pronounced than that of larger or more functionalized side chains.

Comparative Allergenicity

The allergenicity of this class of compounds is also intrinsically linked to the α-methylene group. Any derivative that retains this feature is highly likely to be a skin sensitizer. Studies on various synthetic derivatives have confirmed this, with the key variable being the potency and potential for cross-reactivity.

Compound/DerivativeAllergenicity ProfileKey FindingsReference
Tulipalin A (α-methylene-γ-butyrolactone)Potent skin sensitizerCausative agent of "tulip fingers" and Alstroemeria dermatitis.[8]
Alantolactone (complex sesquiterpene lactone)Potent skin sensitizerUsed experimentally to sensitize guinea pigs for cross-reactivity studies.
Simple Alkyl-Substituted Lactones Skin sensitizersAnimals sensitized to the parent lactone (C5) react only with small derivatives (C6, C7).
Stereoisomers of substituted lactones Enantiospecific ACDThe stereochemistry of substituents can influence the specificity of the allergic contact dermatitis (ACD).
Expert Analysis & Prediction for 5-Ethyl Tulipalin Derivatives
  • Predicted to be a Sensitizer : With the reactive Michael acceptor system intact, a 5-ethyl tulipalin derivative is almost certainly an allergenic contact sensitizer. The core chemical mechanism for haptenation remains unchanged.

  • Influence on Sensitization Potency : The sensitization potential is a function of two main factors: intrinsic reactivity and skin bioavailability.

    • Reactivity : The ethyl group is electronically neutral and would not significantly alter the intrinsic electrophilicity of the α-methylene group.

    • Bioavailability : The increased lipophilicity from the ethyl group could enhance skin penetration, a key factor in reaching dermal proteins. This could potentially lead to a slightly higher or comparable sensitization potency relative to the more water-soluble Tulipalin A. Studies have shown that both reactivity and hydrophobicity are key parameters in QSAR models for skin sensitization.

Experimental Protocols & Methodologies

To ensure data integrity and comparability, standardized protocols are essential. Below are self-validating, step-by-step methodologies for assessing cytotoxicity and allergenic potential.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This protocol assesses a compound's ability to inhibit cell proliferation by measuring the metabolic activity of viable cells.

Causality : The choice of the MTT assay is based on its reliability and direct correlation between mitochondrial function (reduction of MTT to formazan) and cell viability. Including both a vehicle control and a positive control (e.g., Doxorubicin) ensures the assay is self-validating; the vehicle shows baseline viability while the positive control confirms the cell line's sensitivity to cytotoxic agents.

Step-by-Step Methodology:

  • Cell Seeding : Seed a 96-well plate with a cancer cell line (e.g., HeLa) at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Preparation : Prepare a 2X stock solution of the 5-ethyl tulipalin derivative in serum-free medium. Perform serial dilutions to create a range of test concentrations.

  • Cell Treatment : Remove the culture medium from the wells and add 100 µL of the 2X compound dilutions. Include wells for vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48 hours.

  • MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. Rationale: Only viable cells with active mitochondria can reduce the yellow MTT to purple formazan crystals.

  • Solubilization : Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

  • Analysis : Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression.

Sources

Safety & Regulatory Compliance

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Ethyl-3-methylene-dihydro-furan-2-one
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Reactant of Route 2
5-Ethyl-3-methylene-dihydro-furan-2-one
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